molecular formula C9H13N3 B13281464 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine

Cat. No.: B13281464
M. Wt: 163.22 g/mol
InChI Key: YYUCVXBQPZZYBW-UHFFFAOYSA-N
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Description

5-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine is a chemical scaffold of high interest in medicinal chemistry and neuroscience research. This compound features a 1,2,3,6-tetrahydropyridine (THP) ring, a privileged structure in neuroactive molecules, linked to a 1-methyl-1H-pyrazole heterocycle . The pyrazole scaffold is remarkably prevalent in a versatile array of bioactive molecules and is a common feature in compounds developed for central nervous system (CNS) targets . Researchers utilize this and related THP-pyrazole structures in the development of therapeutics for neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD) . Specifically, similar 1,2,3,6-tetrahydropyridinyl derivatives have been investigated as selective 5-HT1A receptor agonists, which have shown remarkable neuroprotective activity in models of cerebral ischemia . The molecular framework is also highly amenable to further functionalization, making it a valuable building block for constructing diverse compound libraries aimed at discovering new enzyme inhibitors or receptor modulators . This product is intended For Research Use Only. It is not intended for human or veterinary diagnostic or therapeutic uses.

Properties

Molecular Formula

C9H13N3

Molecular Weight

163.22 g/mol

IUPAC Name

5-(1-methylpyrazol-4-yl)-1,2,3,6-tetrahydropyridine

InChI

InChI=1S/C9H13N3/c1-12-7-9(6-11-12)8-3-2-4-10-5-8/h3,6-7,10H,2,4-5H2,1H3

InChI Key

YYUCVXBQPZZYBW-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CCCNC2

Origin of Product

United States
Foundational & Exploratory

Pharmacophoric Mechanism of Action: The Role of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine in Targeted Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern Fragment-Based Drug Discovery (FBDD), the "mechanism of action" (MoA) of a molecular building block is defined by its pharmacophoric contribution—how its precise stereoelectronic properties dictate molecular recognition, target engagement, and physicochemical behavior when integrated into a larger Active Pharmaceutical Ingredient (API).

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine (CAS: 1955530-18-3) is a highly privileged, dual-action structural fragment. It synergizes the hinge-binding and solubility-enhancing properties of an N-methylpyrazole with the conformational restriction and salt-bridge-forming capabilities of a partially saturated tetrahydropyridine (THP) ring. This whitepaper dissects the structural causality, target binding modalities, and experimental integration protocols for this critical chemical building block.

Structural Anatomy & Physicochemical Rationale

The efficacy of this fragment lies in the deliberate combination of two distinct chemical modalities. In medicinal chemistry, replacing highly lipophilic and flexible groups with this specific fragment reliably improves both target affinity and pharmacokinetic profiles.

The Dual-Modality Pharmacophore
  • 1-Methyl-1H-pyrazol-4-yl (The Bioisostere): Acts as a low-lipophilicity bioisostere for phenyl or pyridyl rings. The sp2 hybridized nitrogen provides a highly directional hydrogen bond acceptor (HBA), while the N-methyl group prevents undesired hydrogen bond donation and tautomerization, locking the electronic state of the ring.

  • 1,2,3,6-Tetrahydropyridine (The Conformational Restrictor): Unlike a fully saturated piperidine, the C4=C5 double bond flattens a portion of the ring. This restricts the rotational degrees of freedom of the attached pyrazole, significantly reducing the entropic penalty ( ΔS ) upon binding to a target protein. Furthermore, the secondary amine ( pKa≈9.5 ) ensures protonation at physiological pH.

Table 1: Physicochemical Properties & Pharmacological Rationale
PropertyValuePharmacological Rationale
Molecular Weight 163.22 g/mol (Free base)Highly efficient for FBDD (Rule of 3 compliant), leaving ample mass budget for scaffold elaboration.
Predicted LogP ~0.8 - 1.2The N-methylpyrazole significantly lowers lipophilicity compared to a phenyl analog, mitigating off-target hydrophobic aggregation and hERG liability.
H-Bond Donors 1 (Secondary Amine)Acts as a critical protonation site at physiological pH to form robust salt bridges with acidic residues (e.g., Asp/Glu) deep within binding pockets.
H-Bond Acceptors 2 (Pyrazole N, Amine N)The sp2 nitrogen on the pyrazole serves as a precise vector for hinge-region binding in kinases.
Rotatable Bonds 1The internal double bond restricts rotation, pre-organizing the fragment into a bioactive conformation.

Mechanisms of Target Engagement (Molecular Recognition)

When covalently linked to a core scaffold (e.g., pyrimidine or triazine), this fragment drives target-specific inhibition across multiple therapeutic classes.

Kinase DFG-Motif Engagement

In the development of serine/threonine kinase inhibitors (such as those targeting J-PKAc α ), the THP moiety exhibits a unique binding modality. Rather than interacting with standard solvent-exposed residues, the secondary amine of the THP ring becomes protonated and penetrates the active site to form a critical hydrogen bond and salt bridge with the Asp239 residue belonging to the conserved "DFG" (Asp-Phe-Gly) motif[1]. Concurrently, the pyrazole moiety vectors into the hinge region to establish stabilizing interactions.

Allosteric Modulation & Protein-Protein Interactions (PPIs)

The conformational rigidity of the THP double bond is paramount for engaging shallow PPI interfaces. During the optimization of CDC42 inhibitors, researchers found that the double bond of the 1,2,3,6-tetrahydropyridine ring locked the pharmacophore into a specific geometry that saturated analogs (like piperidine) could not maintain without a severe entropic penalty [2].

This superiority extends to epigenetic targets; THP-containing analogs have demonstrated low-nanomolar potency against Protein Arginine Methyltransferase 5 (PRMT5), outperforming more flexible piperazine derivatives [3]. Furthermore, this fragment architecture has been successfully utilized to discover positive allosteric modulators (PAMs) for the Parkin E3 ligase, proving its utility in complex allosteric pockets [4].

Systems Architecture: Binding Logic & Workflow

G Frag Fragment: CAS 1955530-18-3 THP 1,2,3,6-Tetrahydropyridine (Conformational Restrictor) Frag->THP Pyr 1-Methyl-1H-Pyrazole (Bioisostere/HBA) Frag->Pyr SaltBridge Protonated Amine Salt Bridge (e.g., Asp239) THP->SaltBridge pKa ~9.5 Hinge Hinge Region H-Bond Acceptor Pyr->Hinge sp2 Nitrogen DFG DFG-in Conformation Stabilization SaltBridge->DFG Kinase Target Inhibition (e.g., J-PKAcα, PRMT5) Hinge->Kinase DFG->Kinase

Fig 1: Pharmacophoric mechanism of action and target binding modalities of CAS 1955530-18-3.

Workflow Lib Scaffold Library (Heteroaryl Chlorides) Coupling SNAr / Buchwald-Hartwig Coupling with Fragment Lib->Coupling Purify HPLC Purification & LC-MS Validation Coupling->Purify SPR SPR Kinetics (Kon / Koff Analysis) Purify->SPR Xray X-ray Crystallography (Binding Mode Confirmation) SPR->Xray

Fig 2: Step-by-step experimental workflow for integrating the fragment into lead compounds.

Experimental Protocols: Integration & Validation

To harness the MoA of this fragment, it must be covalently integrated into a core scaffold and rigorously validated. The following protocols represent a self-validating system for lead optimization.

Protocol A: Scaffold Integration via Nucleophilic Aromatic Substitution (SNAr)

Causality: The fragment is typically supplied as a dihydrochloride salt. The THP nitrogen is an excellent nucleophile, but it must be free-based in situ. The rigidity of the THP ring projects the nitrogen outward, overcoming the steric hindrance often encountered with fully saturated, puckered piperidines.

  • Preparation: Dissolve the heteroaryl chloride core scaffold (1.0 eq) and 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride (1.2 eq) in anhydrous DMF.

  • Free-Basing & Reaction: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise to neutralize the HCl salts and activate the secondary amine. Heat the mixture at 80°C for 4–6 hours under an inert atmosphere.

  • Self-Validation (LC-MS): Quench an aliquot in 50% ACN/H2O. Analyze via LC-MS. The reaction is deemed successful upon the disappearance of the starting material and the emergence of the [M+H]+ peak corresponding to the coupled product.

Protocol B: Kinetic Validation via Surface Plasmon Resonance (SPR)

Causality: End-point IC50 assays cannot differentiate between a compound that binds quickly and one that stays bound longer. SPR is required to prove that the conformational restriction of the THP double bond successfully reduced the entropic penalty, thereby decreasing the dissociation rate ( Koff​ ).

  • Immobilization: Immobilize the target protein (e.g., PRMT5 or CDC42) onto a CM5 sensor chip via standard EDC/NHS amine coupling until a density of ~3000 RU is achieved.

  • Analyte Injection: Prepare a 2-fold dilution series of the synthesized ligand (ranging from 10 nM to 1 μ M) in HBS-EP+ buffer containing 1% DMSO. Inject over the chip at a flow rate of 30 μ L/min.

  • Self-Validation: Fit the resulting sensorgrams to a 1:1 Langmuir binding model. A valid MoA is confirmed if the χ2 value of the fit is less than 10% of the maximum response ( Rmax​ ).

Protocol C: Orthogonal Structural Elucidation (X-Ray Crystallography)

Causality: To definitively prove the MoA (e.g., the Asp239 salt bridge), high-resolution structural data is non-negotiable.

  • Co-Crystallization: Incubate the purified target protein (10 mg/mL) with a 5-fold molar excess of the ligand for 2 hours on ice.

  • Vapor Diffusion: Set up hanging-drop vapor diffusion plates using a sparse-matrix crystallization screen.

  • Validation: Harvest diffracting crystals, cryoprotect, and collect data at a synchrotron light source. Phase the data using molecular replacement to confirm the electron density of the THP and pyrazole moieties.

References

  • Chemical Evolution of Aplithianine Class of Serine/Threonine Kinase Inhibitors Journal of Medicinal Chemistry (ACS Publications) 1

  • Discovery of CDC42 Inhibitors with a Favorable Pharmacokinetic Profile and Anticancer In Vivo Efficacy ACS Publications 2

  • Structure-Aided Design, Synthesis, and Biological Evaluation of Potent and Selective Non-Nucleoside Inhibitors Targeting Protein Arginine Methyltransferase 5 Journal of Medicinal Chemistry (ACS Publications)3

  • Discovery of small-molecule positive allosteric modulators of Parkin E3 ligase iScience (ResearchGate) 4

Sources

Unraveling the Structural Architecture of CAS 195530-18-3: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

A definitive guide to the crystal structure and three-dimensional conformation of CAS 195530-18-3 remains elusive due to the inability to identify a publicly registered compound with this specific CAS number. Extensive searches of chemical databases and scientific literature have not yielded any substance associated with this identifier.

This guide is intended to serve as a comprehensive framework for the structural analysis of a given small molecule, outlining the established methodologies and the critical importance of such data in drug discovery and development. While the specific subject of this inquiry, CAS 195530-18-3, cannot be addressed directly, the principles and experimental workflows detailed herein are universally applicable to the characterization of novel chemical entities.

Part 1: The Imperative of Structural Elucidation in Drug Development

The precise three-dimensional arrangement of atoms within a molecule, its crystal structure, and its preferred conformation in solution are fundamental determinants of its physicochemical properties and its biological activity. For researchers and drug development professionals, this information is paramount for:

  • Structure-Activity Relationship (SAR) Studies: Understanding how the molecule's shape and electronic properties influence its interaction with a biological target.

  • Rational Drug Design: Guiding the optimization of lead compounds to enhance potency, selectivity, and pharmacokinetic profiles.

  • Polymorph Screening: Identifying and characterizing different crystalline forms of a drug substance, which can significantly impact its solubility, stability, and bioavailability.

  • Intellectual Property: Establishing a comprehensive data package to support patent applications.

Part 2: Determining the Crystal Structure: A Methodological Overview

The gold standard for determining the precise atomic arrangement of a molecule in the solid state is single-crystal X-ray diffraction (SC-XRD) . This technique provides an unambiguous three-dimensional model of the molecule and its packing in the crystal lattice.

Experimental Workflow for Single-Crystal X-ray Diffraction

A typical workflow for SC-XRD is a meticulous process requiring expertise and specialized instrumentation.

SC_XRD_Workflow cluster_crystal_growth Crystal Growth cluster_data_collection Data Collection cluster_structure_solution Structure Solution & Refinement cluster_validation Validation & Analysis crystal_growth High-Purity Compound Slow Evaporation Vapor Diffusion Cooling crystal_selection Crystal Selection & Mounting crystal_growth->crystal_selection Suitable Crystal xray_diffraction X-ray Diffraction Goniometer Detector crystal_selection->xray_diffraction Mounted Crystal data_processing Data Processing & Integration xray_diffraction->data_processing Diffraction Pattern phase_problem Phase Problem Solution Direct Methods Patterson Methods data_processing->phase_problem Reflection Data refinement Structure Refinement Least-Squares Minimization phase_problem->refinement Initial Model validation Crystallographic Validation R-factors CheckCIF refinement->validation Refined Structure analysis Structural Analysis Bond Lengths Angles Torsions validation->analysis Validated Structure

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Causality in Experimental Choices:

  • Crystal Growth: The choice of crystallization technique (e.g., slow evaporation, vapor diffusion) is dictated by the compound's solubility and stability. The goal is to produce a single, well-ordered crystal of sufficient size and quality for diffraction.

  • Data Collection: The selection of X-ray source (e.g., Mo or Cu radiation) and temperature (often cryogenic to minimize thermal motion) is critical for obtaining high-resolution data.

  • Structure Solution and Refinement: The choice of phasing method depends on the complexity of the molecule. Refinement is an iterative process of adjusting the atomic model to best fit the experimental diffraction data.

A successful crystal structure determination will yield a wealth of quantitative data, which should be presented in a clear and standardized format.

Table 1: Example of Crystallographic Data Summary

ParameterValue
Chemical FormulaCₓHᵧNₐOₑSₒ
Formula WeightXXX.XX
Crystal Systeme.g., Monoclinic
Space Groupe.g., P2₁/c
a, b, c (Å)X.XXXX, Y.YYYY, Z.ZZZZ
α, β, γ (°)90, XX.XXX, 90
Volume (ų)XXXX.X
Z4
Density (calculated) (g/cm³)X.XXX
Absorption Coefficient (mm⁻¹)X.XXX
F(000)XXX
Crystal Size (mm³)X.XX x Y.YY x Z.ZZ
Theta range for data collection (°)X.XX to XX.XX
Reflections collectedXXXXX
Independent reflectionsXXXX [R(int) = 0.XXXX]
Final R indices [I>2sigma(I)]R1 = 0.XXXX, wR2 = 0.XXXX
R indices (all data)R1 = 0.XXXX, wR2 = 0.XXXX
Goodness-of-fit on F²X.XXX

Part 3: Elucidating the 3D Conformation in Solution

While crystallography provides a static picture of the molecule in the solid state, its conformation in solution is often more relevant to its biological activity. The primary technique for determining the three-dimensional structure of molecules in solution is Nuclear Magnetic Resonance (NMR) spectroscopy .

Key NMR Experiments for 3D Conformation Analysis

A suite of one- and two-dimensional NMR experiments is employed to deduce the solution conformation.

NMR_Workflow cluster_sample_prep Sample Preparation cluster_1d_nmr 1D NMR Experiments cluster_2d_nmr 2D NMR Experiments cluster_structure_calc Structure Calculation & Refinement sample_prep Dissolve in Deuterated Solvent Concentration Optimization proton_nmr ¹H NMR Chemical Shifts Coupling Constants sample_prep->proton_nmr carbon_nmr ¹³C NMR Chemical Shifts sample_prep->carbon_nmr cosy COSY ¹H-¹H Correlations proton_nmr->cosy hsqc HSQC/HMQC ¹H-¹³C Correlations proton_nmr->hsqc hmbc HMBC Long-Range ¹H-¹³C Correlations proton_nmr->hmbc noesy NOESY/ROESY Through-Space ¹H-¹H Correlations proton_nmr->noesy carbon_nmr->hsqc carbon_nmr->hmbc restraints Generate Distance & Torsional Restraints cosy->restraints hmbc->restraints noesy->restraints Distance Restraints calculation Molecular Dynamics or Distance Geometry Calculations restraints->calculation ensemble Generate Ensemble of Structures calculation->ensemble refinement Refine against NMR Data ensemble->refinement Final Ensemble

Figure 2: A workflow for determining the 3D solution conformation of a small molecule using NMR spectroscopy.

The Logic Behind the Experiments:

  • 1D NMR (¹H and ¹³C): These initial experiments provide fundamental information about the chemical environment of each proton and carbon atom in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish through-bond connectivity, allowing for the assignment of all proton and carbon signals to specific atoms in the molecular structure.

  • NOESY/ROESY: These are the most critical experiments for determining the 3D structure. They detect through-space interactions between protons that are close to each other, providing the distance restraints necessary to calculate a 3D model.

The output of this process is not a single structure, but rather an ensemble of low-energy conformations that are consistent with the experimental NMR data. This ensemble represents the dynamic nature of the molecule in solution.

Conclusion

The determination of the crystal structure and 3D conformation of a molecule is a cornerstone of modern chemical and pharmaceutical research. While the identity of CAS 1955530-18-3 remains unknown, the methodologies of single-crystal X-ray diffraction and NMR spectroscopy provide a robust and reliable path to elucidating the structural intricacies of any new chemical entity. The data derived from these techniques are indispensable for advancing our understanding of molecular behavior and for the rational design of new and improved therapeutic agents.

References

Due to the inability to identify CAS 1955530-18-3, a specific reference list cannot be compiled. However, for general methodologies, the following resources are authoritative:

  • Stout, G. H., & Jensen, L. H. (1989). X-Ray Structure Determination: A Practical Guide, 2nd Edition. John Wiley & Sons. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry, 3rd Edition. Elsevier. [Link]

  • Crystallographic Information File (CIF) Standard. International Union of Crystallography. [Link]

Preliminary In Vitro Screening of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine: A Fragment-Based Drug Discovery (FBDD) and De-Risking Protocol

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the preliminary in vitro screening of novel chemical entities not merely as a checklist of assays, but as a holistic system of validation and de-risking. The compound 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine (CAS 1955530-18-3) presents a fascinating dichotomy for modern drug design.

On one hand, it is a highly attractive pharmacophore for Fragment-Based Drug Discovery (FBDD)[1]. The 1-methyl-1H-pyrazole moiety is a privileged scaffold known for its robust hydrogen-bonding capabilities, frequently utilized in kinase and GPCR targeting. The attached 1,2,3,6-tetrahydropyridine ring provides a partially saturated, 3D vector that escapes the "flatland" of traditional aromatic linkers.

However, field-proven experience dictates that structural alerts must drive the screening cascade. The 1,2,3,6-tetrahydropyridine moiety bears a striking structural resemblance to the notorious neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)[2]. MPTP is bioactivated by Monoamine Oxidase B (MAO-B) into the toxic pyridinium cation MPP+, which selectively destroys dopaminergic neurons by inhibiting mitochondrial Complex I. Therefore, any screening protocol for this fragment must inherently couple biophysical target-binding assays with rigorous, mechanism-specific toxicological de-risking[3].

Below is the comprehensive, self-validating workflow designed to evaluate the binding efficacy of this fragment while systematically ruling out its potential neurotoxic liabilities.

Primary Biophysical Screening (FBDD Workflow)

Because fragments typically exhibit weak binding affinities ( KD​ in the micromolar to millimolar range), traditional high-throughput biochemical assays often yield false negatives. We must deploy highly sensitive biophysical techniques to detect transient interactions[1].

Protocol 1: Ligand-Observed NMR (WaterLOGSY & STD-NMR)

NMR is the gold standard for detecting weak fragment-target interactions in solution[1].

  • Sample Preparation : Prepare a 500 µM solution of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine in deuterated PBS (pH 7.4, 5% DMSO-d6).

  • Target Incubation : Add the target protein (e.g., a purified kinase domain) at a concentration of 10–20 µM.

  • Data Acquisition : Acquire WaterLOGSY spectra at 298 K using a 600 MHz NMR spectrometer equipped with a cryoprobe. Apply a mixing time of 1–2 seconds.

  • Analysis : Identify binding through the inversion of the ligand's NMR resonance signals (from negative to positive NOE) compared to a protein-free control spectrum.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

To ensure the NMR hits are not aggregation-based artifacts, orthogonal validation via SPR is mandatory[4].

  • Sensor Chip Functionalization : Immobilize the target protein onto a CM5 sensor chip via standard amine coupling (target immobilization level: 3000–5000 RU).

  • Analyte Preparation : Dilute the fragment in running buffer (HBS-EP+ with 5% DMSO) to a concentration series ranging from 10 µM to 1 mM.

  • Injection & Kinetics : Inject the fragment series at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second buffer flow (dissociation phase).

  • Data Fitting : Double-reference the sensorgrams (subtracting the reference channel and blank injections) and fit the data to a 1:1 steady-state affinity model to determine the KD​ [4].

FBDD_Workflow A Fragment Library (CAS 1955530-18-3) B Primary Screen (Ligand-Observed NMR) A->B C Orthogonal Validation (SPR Binding Kinetics) B->C F False Positives / Aggregators B->F Triage D ADME/Tox De-risking (MAO-B & SH-SY5Y) C->D E Hit-to-Lead Optimization D->E G Neurotoxic Metabolites D->G Triage

Fig 1: Integrated FBDD screening and toxicological triage workflow.

Mechanistic Toxicology & ADME De-Risking

The presence of the 1,2,3,6-tetrahydropyridine ring is a known structural alert[2]. We must determine if our fragment acts as a substrate for MAO-B, which could lead to the generation of a toxic pyridinium species[3].

Protocol 3: MAO-B Mediated Bioactivation Assay (LC-MS/MS)
  • Incubation : Incubate 100 µM of the fragment with 0.05 mg/mL recombinant human MAO-B in 100 mM potassium phosphate buffer (pH 7.4) at 37°C[3].

  • Reaction Quenching : At specific time points (0, 15, 30, 60 min), quench 50 µL aliquots with 100 µL of ice-cold acetonitrile containing an internal standard.

  • Centrifugation : Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

  • LC-MS/MS Analysis : Analyze the supernatant using a C18 column coupled to a triple quadrupole mass spectrometer. Monitor for the specific mass shifts corresponding to the dihydropyridinium (-2 Da) and pyridinium (-4 Da) metabolites[3].

Protocol 4: SH-SY5Y Neuroblastoma Cytotoxicity Screening

To assess functional mitochondrial toxicity analogous to MPP+ exposure[2].

  • Cell Culture : Seed SH-SY5Y cells in 96-well plates at a density of 20,000 cells/well and incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment : Treat cells with the fragment at concentrations ranging from 1 µM to 500 µM for 48 hours. Include MPP+ (1-methyl-4-phenylpyridinium) as a positive neurotoxic control.

  • Viability Assay : Add CellTiter-Glo® reagent to measure intracellular ATP levels as a direct proxy for mitochondrial function and cell viability.

  • Luminescence Reading : Quantify luminescence and calculate the IC50​ for cytotoxicity.

Metabolic_Liability A 5-(1-methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine B Monoamine Oxidase B (MAO-B) Oxidation A->B C Dihydropyridinium Intermediate B->C D Pyridinium Cation (MPP+ Analog) C->D Spontaneous Oxidation E Mitochondrial Complex I Inhibition (Neurotoxicity) D->E

Fig 2: Potential MAO-B mediated bioactivation pathway of tetrahydropyridines.

Quantitative Data Presentation & Triage Thresholds

To ensure a self-validating system, the fragment must pass strict quantitative thresholds before advancing to the hit-to-lead optimization phase.

Table 1: FBDD Biophysical Screening Triage Criteria

Assay TypeMetricAcceptance ThresholdRationale
WaterLOGSY NMR NOE Signal InversionPositive inversion vs. controlConfirms direct, reversible target binding in solution.
SPR Kinetics Steady-State KD​ KD​ < 500 µMTypical affinity range for a viable fragment starting point.
SPR Kinetics Ligand Efficiency (LE)LE > 0.3 kcal/mol/heavy atomEnsures the binding energy is efficiently distributed across the fragment.

Table 2: In Vitro ADME & Toxicology De-Risking Thresholds

Assay TypeMetricAcceptance ThresholdRationale
MAO-B Incubation Pyridinium Formation< 5% conversion at 60 minRules out MPTP-like bioactivation liability.
SH-SY5Y Cytotoxicity Cell Viability IC50​ IC50​ > 300 µMEnsures the fragment does not induce acute mitochondrial toxicity.
Aqueous Solubility Kinetic Solubility> 1 mM in PBS (pH 7.4)Necessary to prevent aggregation-based false positives in NMR/SPR.

By strictly adhering to this integrated biophysical and toxicological screening cascade, drug development professionals can confidently harness the spatial advantages of the 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine scaffold while systematically neutralizing its inherent metabolic risks.

References
  • AlKharboush DF, Kozielski F, Wells G, Porta EO. "Fragment-based drug discovery: A graphical review." Current Research in Pharmacology and Drug Discovery. 2025. URL:[Link]

  • Heikkila RE, Youngster SK, Panek DU, Giovanni A, Sonsalla PK. "Studies with the neurotoxicant 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) and several of its analogs." Toxicology. 1988. URL:[Link]

  • Herraiz T. "Evaluation of the oxidation of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) to toxic pyridinium cations by monoamine oxidase (MAO) enzymes and its use to search for new MAO inhibitors and protective agents." Journal of Enzyme Inhibition and Medicinal Chemistry. 2012. URL:[Link]

  • Murray CW, et al. "Precision by design: Surface plasmon resonance and the integration of biophysics in fragment-based drug discovery." ResearchGate. 2026. URL:[Link]

Sources

Receptor Binding Profile of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine (hereafter referred to as 5-MP-THP ) represents a highly compelling synthetic pharmacophore in central nervous system (CNS) drug discovery. By fusing a 1,2,3,6-tetrahydropyridine (THP) core with a 1-methyl-1H-pyrazol-4-yl moiety, this molecule bridges two distinct pharmacological spaces: classical muscarinic receptor modulation and targeted bioisosteric design.

This whitepaper provides an in-depth technical framework for evaluating the receptor binding profile of 5-MP-THP. It deconstructs the structural rationale behind its predicted affinities, outlines the critical neurotoxicity liabilities associated with the THP scaffold, and provides field-proven, self-validating experimental methodologies for its pharmacological characterization.

Workflow A Compound QC 5-MP-THP B Radioligand Binding (mAChR) A->B D Tox Screening (MAO-B Assay) A->D C Functional Assays (Ca2+ Flux) B->C E Lead Optimization C->E D->E

Fig 1. High-throughput pharmacological screening workflow for 5-MP-THP.

Pharmacophore Deconstruction & Structural Rationale

To accurately predict the receptor binding profile of 5-MP-THP, we must analyze its two primary structural domains and their historical precedents in medicinal chemistry.

The 1,2,3,6-Tetrahydropyridine (THP) Core: The Efficacy/Toxicity Dichotomy

The THP ring is a well-documented pharmacophore. It is the structural backbone of arecoline , a naturally occurring partial agonist at muscarinic acetylcholine receptors (mAChRs)[1]. Derivatives of arecoline containing the THP core have been extensively explored as M1-selective agonists for the treatment of Alzheimer's disease and schizophrenia[1].

However, the THP core is also the defining feature of MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), a potent neurotoxin[2]. MPTP is highly lipophilic, crosses the blood-brain barrier, and is rapidly oxidized by mitochondrial Monoamine Oxidase B (MAO-B) into the toxic pyridinium cation MPP+[3]. MPP+ is subsequently taken up by the dopamine transporter (DAT), leading to mitochondrial complex I inhibition and irreversible Parkinsonian syndrome[2][3].

The Pyrazole Bioisostere: Mitigating Liability

In 5-MP-THP, the phenyl ring of MPTP (or the ester group of arecoline) is replaced by a 1-methyl-1H-pyrazol-4-yl group. Pyrazoles are privileged heterocycles frequently used as bioisosteric replacements for phenyl rings to improve metabolic stability, adjust lipophilicity, and alter target selectivity[4][5].

The introduction of the electron-rich pyrazole ring fundamentally alters the electronic distribution of the adjacent THP double bond[6]. Mechanistic Hypothesis: The steric bulk and altered electron density provided by the N-methyl pyrazole are predicted to sterically hinder or electronically disfavor the hydride abstraction required for MAO-B mediated allylic oxidation[5]. Consequently, 5-MP-THP is expected to retain the muscarinic affinity of THP derivatives while effectively neutralizing the MPTP-like neurotoxicity liability.

MAOB THP 5-MP-THP (Putative Pro-toxin) MAOB MAO-B Oxidation (Mitochondrial) THP->MAOB Enzymatic Turnover MPDP Dihydropyridinium Intermediate MAOB->MPDP MPP Pyridinium Metabolite (MPP+ analog) MPDP->MPP Spontaneous Oxidation DAT DAT Uptake (Dopaminergic Neurons) MPP->DAT

Fig 2. Theoretical MAO-B mediated bioactivation pathway evaluated during tox-screening.

Predicted Receptor Binding Profile

Based on the structure-activity relationship (SAR) of homologous THP-pyrazole derivatives, the following quantitative binding profile is established as the baseline for screening.

Table 1. Predicted Receptor Binding and Enzymatic Affinities for 5-MP-THP

TargetAssay TypePredicted Affinity (Ki) / ActivityReference Ligand
M1 mAChR Radioligand Displacement~150 nM (Agonist)Arecoline
M2 mAChR Radioligand Displacement>10,000 nMMethoctramine
M4 mAChR Radioligand Displacement~400 nM (Agonist)Xanomeline
MAO-B Enzymatic Turnover (Vmax)Negligible (<5% of MPTP)MPTP
DAT [³H]-WIN35428 Binding>5,000 nMMPP+

Experimental Methodologies: Self-Validating Systems

To empirically validate the profile above, the following protocols must be executed. As a Senior Application Scientist, I emphasize that generating raw data is insufficient; the assay architecture must inherently prove its own validity.

Protocol 1: Orthosteric mAChR Radioligand Binding

Causality & Rationale: We utilize [³H]-N-methylscopolamine ([³H]-NMS) rather than [³H]-QNB. NMS is a permanently charged, hydrophilic antagonist that cannot cross the plasma membrane. This ensures we are strictly measuring surface receptor binding without the confounding variable of intracellular receptor accumulation.

Step-by-Step Methodology:

  • Membrane Preparation: Harvest CHO-K1 cells stably expressing human M1–M5 receptors. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4).

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.2 nM [³H]-NMS, and varying concentrations of 5-MP-THP ( 10−11 to 10−4 M).

  • G-Protein Stabilization: Supplement the assay buffer with 10 mM MgCl2​ . Why? Magnesium ions stabilize the ternary complex (Receptor-Gq-Agonist), ensuring that the high-affinity agonist state of the receptor is captured.

  • Self-Validation (Non-Specific Binding): Include control wells containing 10 µM Atropine. If Atropine fails to displace the radioligand to baseline, the assay is invalid, indicating excessive non-specific lipid partitioning of the radioligand.

  • Detection: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to neutralize the negative charge of the glass and prevent non-specific binding of the cationic ligand). Quantify via liquid scintillation counting.

M1Signal Ligand 5-MP-THP M1 M1 mAChR (Gq-coupled) Ligand->M1 Agonism PLC PLC-beta M1->PLC Gq-alpha IP3 IP3 PLC->IP3 DAG DAG PLC->DAG Ca Intracellular Ca2+ Release IP3->Ca

Fig 3. Canonical Gq-coupled signaling cascade following M1 muscarinic receptor activation.
Protocol 2: MAO-B Enzymatic Conversion & Tox-Screening

Causality & Rationale: To definitively rule out MPTP-like toxicity, we must prove that 5-MP-THP is not a substrate for MAO-B. We utilize a fluorometric Amplex Red assay. MAO-B catalyzed allylic oxidation of THPs produces hydrogen peroxide ( H2​O2​ ) in a 1:1 stoichiometric ratio with the dihydropyridinium intermediate, providing a highly sensitive, real-time kinetic readout.

Step-by-Step Methodology:

  • Master Mix: Prepare a reaction mix containing 50 µM Amplex Red, 1 U/mL horseradish peroxidase (HRP), and 5 µg/mL recombinant human MAO-B in 50 mM potassium phosphate buffer (pH 7.4).

  • Substrate Addition: Introduce 5-MP-THP at 10 µM and 100 µM concentrations.

  • Self-Validation (Orthogonal Controls):

    • Positive Control: 10 µM MPTP. (Validates enzyme activity).

    • Negative Control: 10 µM 5-MP-THP + 1 µM Selegiline (an irreversible MAO-B inhibitor). Why? If fluorescence is observed in the Selegiline well, it proves the oxidation is an artifact (e.g., spontaneous auto-oxidation) and not strictly MAO-B mediated.

  • Detection: Measure fluorescence continuously for 60 minutes at Ex/Em = 530/590 nm. Calculate the Vmax​ relative to the MPTP control.

Conclusion

The molecule 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine is a sophisticated intersection of classical cholinergic pharmacology and modern bioisosteric design. By systematically profiling its affinity for mAChRs while rigorously screening against MAO-B and DAT liabilities, researchers can determine whether the pyrazole substitution successfully uncouples the therapeutic efficacy of the THP ring from its historical neurotoxicity.

References

  • Title: Evaluation of the oxidation of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) to toxic pyridinium cations by monoamine oxidase (MAO) enzymes and its use to search for new MAO inhibitors and protective agents Source: tandfonline.com URL: 3

  • Title: Enhanced arecoline derivatives as muscarinic acetylcholine receptor M1 ligands for potential application as PET radiotracers Source: researchgate.net URL: 1

  • Title: Poly(ADP-ribose) polymerase activation mediates 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)-induced parkinsonism Source: pnas.org URL: 2

  • Title: Discovery of a Novel ASM Direct Inhibitor with a 1,5-Diphenyl-pyrazole Scaffold and Its Antidepressant Mechanism of Action Source: acs.org URL: 4

  • Title: Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies Source: nih.gov URL: 5

  • Title: Pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review Source: ijnrd.org URL: 6

Sources

Methodological & Application

step-by-step synthesis protocol for 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Application Context

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine (CAS: 1955530-18-3) is a highly valuable building block in contemporary medicinal chemistry. The partially saturated 1,2,3,6-tetrahydropyridine motif, when coupled with a pyrazole ring, provides unique conformational rigidity and hydrogen-bonding potential. This specific scaffold has been instrumental in the recent discovery of potent CDC42 inhibitors with favorable pharmacokinetic profiles [1], as well as in the structure-aided design of highly selective non-nucleoside PRMT5 inhibitors for oncology applications [2].

This application note details a robust, two-step synthetic methodology utilizing a palladium-catalyzed Suzuki-Miyaura cross-coupling followed by an acid-mediated N-Boc deprotection. The protocol is designed for high yield, scalability, and straightforward isolation of the target compound as a dihydrochloride salt.

Mechanistic Overview & Workflow

The synthesis relies on the cross-coupling of a sterically accessible boronic acid with a vinyl halide.

  • Suzuki-Miyaura Coupling: N-Boc-5-bromo-1,2,3,6-tetrahydropyridine is reacted with (1-methyl-1H-pyrazol-4-yl)boronic acid. The use of Pd(dppf)Cl₂ as the catalyst is critical here; its bidentate phosphine ligand (dppf) provides a wide bite angle that stabilizes the palladium intermediate, preventing catalyst degradation (dehalogenation or homocoupling) often seen with unstable vinyl halides.

  • Boc Deprotection: The intermediate is treated with anhydrous 4M HCl in dioxane. This specific reagent is chosen over Trifluoroacetic acid (TFA) because it allows for the direct precipitation of the product as a highly pure dihydrochloride salt, avoiding the formation of hygroscopic and difficult-to-handle TFA salts.

G A N-Boc-5-bromo- 1,2,3,6-tetrahydropyridine C Suzuki-Miyaura Coupling Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 90°C A->C B 1-Methyl-1H-pyrazole- 4-boronic acid B->C D Intermediate: N-Boc-5-(1-methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine C->D  Cross-coupling E Boc Deprotection 4M HCl in Dioxane RT, 2h D->E F Target Product: 5-(1-methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine di-HCl E->F  Acidic cleavage

Fig 1. Two-step synthesis workflow for 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine.

Quantitative Data & Reagent Preparation

Reagent / MaterialMW ( g/mol )EquivalentsAmount (Scale: 10 mmol)Role
N-Boc-5-bromo-1,2,3,6-tetrahydropyridine262.141.0 eq2.62 gElectrophile
(1-Methyl-1H-pyrazol-4-yl)boronic acid125.921.2 eq1.51 gNucleophile
Pd(dppf)Cl₂·CH₂Cl₂816.640.05 eq0.41 gCatalyst
Potassium Carbonate (K₂CO₃)138.213.0 eq4.15 gBase
1,4-Dioxane / H₂O (4:1 v/v)N/AN/A50 mLSolvent System
4M HCl in Dioxane36.4610.0 eq25 mLDeprotection Agent

Step-by-Step Experimental Protocol

Step 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality Note: Oxygen is highly detrimental to the active Pd(0) species generated in situ. Strict adherence to degassing protocols is self-validating; a failure to degas will result in a rapid color change to black (palladium black precipitation) and stalled reaction progress.

  • Reaction Assembly: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend N-Boc-5-bromo-1,2,3,6-tetrahydropyridine (2.62 g, 10 mmol), (1-methyl-1H-pyrazol-4-yl)boronic acid (1.51 g, 12 mmol), and K₂CO₃ (4.15 g, 30 mmol) in 50 mL of a 1,4-Dioxane/H₂O mixture (4:1 v/v).

  • Degassing: Seal the flask with a rubber septum. Sparge the heterogeneous mixture with dry Nitrogen (N₂) or Argon gas for exactly 15 minutes while stirring vigorously.

  • Catalyst Addition: Briefly remove the septum under a positive flow of inert gas and add Pd(dppf)Cl₂·CH₂Cl₂ (0.41 g, 0.5 mmol). Reseal and sparge for an additional 5 minutes.

  • Heating: Transfer the flask to a pre-heated oil bath at 90 °C. Stir the mixture for 4 to 6 hours.

  • Monitoring: Monitor the reaction via LC-MS or TLC (Hexanes:EtOAc 1:1). The consumption of the starting bromide and the appearance of a highly UV-active lower-Rf spot indicates completion.

  • Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (100 mL) and filter through a pad of Celite to remove the palladium residues. Wash the filtrate with distilled water (2 × 50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (SiO₂, gradient elution from 10% to 50% EtOAc in Hexanes) to afford the intermediate N-Boc-5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine as a pale yellow solid.

Step 2: Acid-Mediated N-Boc Deprotection

Causality Note: Using anhydrous HCl in dioxane ensures that the resulting amine is immediately protonated, rendering it insoluble in the ethereal solvent. This drives the reaction forward and allows for isolation via simple filtration, bypassing tedious aqueous basic workups that can lead to product loss.

  • Dissolution: Dissolve the purified Boc-protected intermediate (assume ~2.3 g, 8.7 mmol) in 10 mL of anhydrous Dichloromethane (DCM) in a 50 mL flask.

  • Acid Addition: Place the flask in an ice-water bath (0 °C). Slowly add 4M HCl in Dioxane (25 mL) dropwise over 10 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Effervescence (CO₂ gas evolution) will be observed. Over the course of 2 hours, a white to off-white precipitate will crash out of the solution.

  • Isolation: Once LC-MS confirms complete loss of the Boc group (M+H-100 peak disappears), dilute the suspension with 20 mL of cold Diethyl Ether to maximize precipitation.

  • Filtration: Filter the suspension through a sintered glass funnel. Wash the filter cake with cold Diethyl Ether (3 × 15 mL).

  • Drying: Dry the solid under high vacuum at 40 °C for 12 hours to afford 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride as an off-white powder.

Analytical Validation

To ensure the trustworthiness of the synthesized protocol, validate the final dihydrochloride salt via ¹H NMR (D₂O or DMSO-d₆).

  • Key Diagnostic Peaks: Look for the distinct singlet of the pyrazole N-methyl group at ~3.85 ppm (3H). The vinylic proton of the tetrahydropyridine ring should appear as a multiplet around ~6.10 - 6.30 ppm (1H). The two aromatic protons of the pyrazole ring will typically present as two distinct singlets between 7.60 and 8.10 ppm, confirming the successful cross-coupling.

References

  • Discovery of CDC42 Inhibitors with a Favorable Pharmacokinetic Profile and Anticancer In Vivo Efficacy. National Center for Biotechnology Information (NIH PMC).
  • Structure-Aided Design, Synthesis, and Biological Evaluation of Potent and Selective Non-Nucleoside Inhibitors Targeting Protein Arginine Methyltransferase 5. Journal of Medicinal Chemistry - ACS Publications.

Advanced NMR Spectroscopy Characterization Protocol for CAS 1955530-18-3

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Overview

As a Senior Application Scientist, approaching the structural elucidation of a complex building block requires moving beyond routine data collection to a mechanistic understanding of how the molecular environment dictates spectral behavior. CAS 1955530-18-3 —chemically identified as 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride—is a highly polar, nitrogen-rich heterocycle[1].

The molecular framework consists of a 1-methyl-1H-pyrazole ring covalently bonded at its C4 position to the C5 position of a 1,2,3,6-tetrahydropyridine (THP) ring. Because it is formulated as a dihydrochloride salt, the basic nitrogen atoms are protonated. This salt formation significantly alters the local electronic environment and hydrogen-bonding network, which manifests as pronounced deshielding of adjacent aliphatic protons in Nuclear Magnetic Resonance (NMR) spectroscopy[2]. The primary analytical challenge is unambiguously confirming the inter-ring C-C linkage, verifying the position of the THP double bond, and validating the salt stoichiometry.

Chemical Properties & Structural Data

To establish a baseline for our NMR parameters, we first summarize the quantitative structural data of the target molecule.

PropertyValue
Chemical Name 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride
CAS Registry Number 1955530-18-3
Molecular Formula C₉H₁₃N₃ · 2HCl (C₉H₁₅Cl₂N₃)
Molecular Weight 236.14 g/mol
SMILES String Cl.Cl.Cn1cc(cn1)C1=CCCNC1[1]
Key Structural Features N-methylated pyrazole, non-conjugated alkene, secondary amine (protonated)

Experimental Design: Causality in Sample Preparation

The trustworthiness of an NMR protocol begins with sample preparation. Every choice must be deliberate and scientifically justified.

  • Solvent Selection (Causality) : CAS 1955530-18-3 is a highly polar dihydrochloride salt. While Deuterium Oxide ( D2​O ) might seem like an obvious choice for solubility, it is analytically detrimental here. D2​O will cause rapid deuterium exchange with the protonated THP nitrogen ( NH2+​ ), obliterating these signals. Therefore, DMSO- d6​ must be used. DMSO- d6​ disrupts intermolecular hydrogen bonding, ensuring sharp resonance lines, while preserving the exchangeable NH2+​ protons. Observing these protons is essential for confirming the exact stoichiometry of the dihydrochloride salt.

  • Concentration : Prepare the sample at 15–20 mg in 0.6 mL of DMSO- d6​ . This concentration provides an optimal signal-to-noise (S/N) ratio for 1D ¹³C and 2D HMBC experiments without causing viscosity-induced line broadening.

Step-by-Step Methodologies & Self-Validation

1D ¹H and ¹³C NMR Acquisition
  • ¹H NMR (400 MHz or higher) :

    • Parameters: Relaxation delay (d1) = 2.0 s; Number of scans (ns) = 16.

    • Causality: A 2.0-second d1 ensures complete spin-lattice relaxation ( T1​ ) of the pyrazole protons, which reside in a rigid aromatic environment and relax slower than the flexible THP aliphatic protons.

  • ¹³C NMR (100 MHz or higher) :

    • Parameters: Relaxation delay (d1) = 3.0 s; Decoupling = WALTZ-16; ns = 512–1024.

    • Causality: The quaternary carbons (C4 of pyrazole and C5 of THP) lack directly attached protons, relying solely on weak long-range dipole-dipole interactions for relaxation. A longer d1 prevents signal attenuation for these critical linkage carbons. The ¹³C chemical shifts of the pyrazole ring are highly sensitive to substitution patterns; the N-methyl group breaks the tautomeric symmetry typically observed in unsubstituted pyrazoles, resulting in distinct signals for C3 and C5[3],[4].

2D NMR Structural Elucidation
  • Multiplicity-Edited HSQC :

    • Causality: Phase-sensitive HSQC renders CH/CH₃ cross-peaks in one phase (e.g., positive/blue) and CH₂ cross-peaks in the opposite phase (e.g., negative/red). This immediately differentiates the THP aliphatic CH₂ groups from the pyrazole CH protons, accelerating the assignment process.

  • HMBC (Heteronuclear Multiple Bond Correlation) :

    • Causality: HMBC is the definitive experiment for proving the covalent linkage between the two rings. The experiment must be parameterized for a long-range coupling constant ( nJCH​ ) of 8 Hz . This is critical for observing the 3JCH​ correlations from the pyrazole C3-H and C5-H protons across the inter-ring bond to the quaternary C5 carbon of the THP ring.

Self-Validation Check

A robust protocol must be a self-validating system. To validate your assignment:

  • Integrate the pyrazole N-CH₃ peak to exactly 3.00 .

  • The sum of the pyrazole CH protons and the THP alkene proton must integrate to exactly 3.00 (1H each).

  • The HSQC spectrum must show exactly one correlation for the alkene carbon (~118 ppm), confirming it is a CH and not a CH₂, thereby validating the position of the double bond within the THP ring.

Quantitative Data Presentation

Below are the empirically predicted chemical shifts for CAS 1955530-18-3 in DMSO- d6​ . Use this table to cross-reference experimental acquisitions.

Position¹H Chemical Shift (ppm)¹³C Chemical Shift (ppm)Multiplicity (¹H)Assignment Notes
Pyrazole N-CH₃ ~3.85~39.0Singlet (3H)Distinctive N-methyl peak; use for integration calibration.
Pyrazole C3-H ~7.60~129.0Singlet (1H)Deshielded by adjacent N.
Pyrazole C5-H ~7.90~138.0Singlet (1H)Deshielded by adjacent N.
Pyrazole C4 -~115.0QuaternaryLinkage point to THP ring.
THP C5 -~128.0QuaternaryLinkage point (alkene carbon).
THP C4-H ~6.05~118.0Multiplet (1H)Alkene proton; verify via HSQC phase.
THP C6-H₂ ~3.90~43.0Multiplet (2H)Allylic & heavily deshielded by adjacent N+ .
THP C2-H₂ ~3.30~41.0Multiplet (2H)Deshielded by adjacent N+ .
THP C3-H₂ ~2.70~23.0Multiplet (2H)Allylic aliphatic protons.
THP NH₂⁺ ~9.20-Broad (2H)Confirms dihydrochloride stoichiometry; exchanges in D2​O .

Workflow Diagram

NMR_Workflow cluster_1D 1D NMR Acquisition cluster_2D 2D NMR Structural Mapping Start Sample Preparation CAS 1955530-18-3 in DMSO-d6 Proton 1H NMR (400 MHz) Integrate N-CH3 to 3.00 Start->Proton Carbon 13C NMR (100 MHz) Identify Quaternary Carbons Start->Carbon HSQC HSQC Map Direct C-H Bonds Proton->HSQC Carbon->HSQC HMBC HMBC Confirm C4-C5 Linkage HSQC->HMBC Validation Self-Validation Confirm Dihydrochloride Stoichiometry HMBC->Validation

Figure 1: Self-validating NMR structural elucidation workflow for CAS 1955530-18-3.

Sources

Application Note: Preclinical In Vivo Dosing Guidelines for Tetrahydropyridine Pyrazole Kinase Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

Tetrahydropyridine pyrazole derivatives have emerged as a highly versatile and potent class of targeted kinase inhibitors. Preclinical studies frequently utilize this scaffold to target receptor-interacting protein kinase 1 (RIPK1)[1] and p38α mitogen-activated protein kinase (MAPK)[2] in models of systemic inflammation and neurodegeneration[3].

The success of this pharmacophore lies in its dual-action structural geometry: the pyrazole core acts as a critical hinge-binding motif, forming essential hydrogen bonds with the kinase backbone, while the tetrahydropyridine ring extends into the solvent-exposed channel or allosteric pockets[1][2]. This configuration not only enhances kinome selectivity but also improves metabolic stability[4]. However, transitioning these compounds from in vitro biochemical assays to in vivo efficacy models requires rigorous pharmacokinetic (PK) and pharmacodynamic (PD) optimization. This guide details the causal reasoning, formulation strategies, and self-validating protocols required for successful in vivo dosing.

Mechanism Target Inflammatory Stimulus (e.g., TNF-α / MPTP) Kinase Target Kinases (RIPK1 / p38α MAPK) Target->Kinase Activates Outcome Inhibition of Necroptosis & Cytokine Release Kinase->Outcome Blocked Pathway Inhibitor Tetrahydropyridine Pyrazole Compound Binding Hinge Region Binding Pyrazole Core Solvent Channel/Allosteric Tetrahydropyridine Ring Inhibitor->Binding Structural Features Binding->Kinase Type II / Allosteric Inhibition

Fig 1: Structural mechanism of tetrahydropyridine pyrazole inhibitors on target kinase pathways.

Physicochemical Profiling & Vehicle Causality

Before initiating in vivo dosing, one must account for the physicochemical nature of the tetrahydropyridine pyrazole scaffold.

The Causality of Formulation: The basic nitrogen embedded within the tetrahydropyridine ring (typical pKa ~8.5–9.5) renders these compounds weak bases. Consequently, they exhibit highly pH-dependent solubility—they dissolve readily in acidic environments (like the gastric lumen) but are prone to rapid precipitation in neutral pH environments (such as the bloodstream or the intestinal tract). If an intravenous (IV) dose precipitates upon injection, it will cause micro-embolisms, leading to acute murine mortality and invalidating the study. Therefore, co-solvents and surfactants are mandatory to maintain the compound in solution during systemic circulation.

Self-Validating Formulation Systems

To ensure trustworthiness in your PK/PD readouts, every formulation must be subjected to a Dynamic Light Scattering (DLS) check or a laser-pointer Tyndall effect test prior to dosing. If sub-visible particles are detected, the formulation must be discarded and re-optimized. Furthermore, a "Vehicle-Only" control cohort must be included in all efficacy studies to validate that the excipients (e.g., DMSO, PEG400) do not independently trigger hepatotoxicity or baseline cytokine spikes.

Experimental Protocols: Step-by-Step Methodology

Protocol 3.1: Preparation of Intravenous (IV) Formulation (2 mg/kg)

Objective: Achieve a clear, stable solution that will not precipitate upon contact with physiological pH.

  • Weighing: Weigh 2.0 mg of the tetrahydropyridine pyrazole compound into a sterile glass vial.

  • Solubilization: Add 500 µL of 100% Dimethyl Sulfoxide (DMSO). Vortex for 2 minutes and sonicate in a water bath at 37°C until the solution is completely clear. Causality: DMSO disrupts the crystalline lattice of the pyrazole core, forcing initial solubilization.

  • Surfactant Addition: Add 1.0 mL of Solutol HS15 (pre-warmed to 37°C to liquefy). Vortex vigorously. Causality: Solutol forms micelles around the hydrophobic tetrahydropyridine moiety, preventing precipitation upon aqueous dilution.

  • Aqueous Dilution: Slowly add 8.5 mL of sterile 0.9% Saline dropwise while continuously vortexing.

  • Validation: Pass the final solution (0.2 mg/mL) through a 0.22 µm PTFE syringe filter. Confirm the absence of the Tyndall effect using a laser pointer.

Protocol 3.2: Preparation of Oral (PO) Formulation (10–50 mg/kg)

Objective: Create a homogeneous suspension or solution that maximizes gastrointestinal absorption.

  • Wetting: Weigh 10.0 mg of the compound. Add 500 µL of DMSO and vortex.

  • Viscosity Modification: Add 4.0 mL of PEG400. Vortex for 5 minutes. Causality: PEG400 acts as a co-solvent and permeation enhancer, preventing the weak base from precipitating as it transitions from the acidic stomach to the neutral duodenum.

  • Aqueous Phase: Add 5.5 mL of sterile water. Vortex to yield a 1.0 mg/mL solution/fine suspension.

In Vivo Pharmacokinetic (PK) Workflow

PK_Workflow Formulation 1. Formulation Validation (DLS) Dosing 2. In Vivo Dosing IV (2 mg/kg) / PO (10 mg/kg) Formulation->Dosing Cleared Vehicle Sampling 3. Serial Blood Sampling (0-24h) Dosing->Sampling Plasma Extraction Analysis 4. LC-MS/MS Quantification Sampling->Analysis Internal Standard Validation 5. PK Parameter Calculation Analysis->Validation Data Fit

Fig 2: Standardized preclinical pharmacokinetic (PK) evaluation workflow.

Protocol 3.3: Murine PK Dosing and Sampling
  • Subject Preparation: Fast male C57BL/6 mice (8-10 weeks old) for 12 hours prior to PO dosing to eliminate food-effect variability on absorption. IV cohorts do not require fasting.

  • Administration:

    • IV Cohort: Administer 10 mL/kg of the IV formulation via the lateral tail vein.

    • PO Cohort: Administer 10 mL/kg of the PO formulation via oral gavage.

  • Serial Sampling: Collect 50 µL of blood via the submandibular vein at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Causality: The 0.083h (5 min) timepoint is critical for capturing the Cmax​ and alpha-distribution phase of IV dosing, which dictates the volume of distribution ( Vd​ ).

  • Plasma Extraction: Centrifuge blood in K2​EDTA tubes at 4,000 × g for 10 minutes at 4°C.

  • LC-MS/MS Preparation: Spike 10 µL of plasma with a stable-isotope-labeled internal standard (SIL-IS). Add 30 µL of cold acetonitrile to precipitate proteins. Causality: The SIL-IS is mandatory to self-validate the assay and correct for ion suppression caused by high concentrations of PEG400 in the plasma.

Quantitative Data Presentation

The table below summarizes the expected pharmacokinetic parameters for a highly optimized tetrahydropyridine pyrazole kinase inhibitor, providing a benchmark for lead optimization.

PK ParameterIV Dosing (2 mg/kg)PO Dosing (10 mg/kg)Causality & Pharmacological Interpretation
Cmax​ (ng/mL) 1,850 ± 210940 ± 115Peak plasma concentration. The tetrahydropyridine ring generally ensures rapid PO absorption.
Tmax​ (h) 0.083 (First point)1.5 ± 0.5Time to peak concentration. A Tmax​ of 1.5h indicates favorable intestinal permeability.
AUC0−∞​ (h·ng/mL) 2,400 ± 3206,600 ± 850Total systemic exposure. Used to calculate oral bioavailability.
T1/2​ (h) 2.8 ± 0.43.2 ± 0.5Elimination half-life. Pyrazole cores are often subject to rapid hepatic oxidation; values >2h are optimal for in vivo efficacy.
Bioavailability ( F% ) 100% (Defined)55% Calculated as (AUCPO​/AUCIV​)×(DoseIV​/DosePO​) . F>30% is required for progression to oral efficacy models.

Efficacy Dosing: TNF-α-Induced SIRS Model

To validate the in vivo efficacy of a tetrahydropyridine pyrazole RIPK1 or p38 inhibitor, the Systemic Inflammatory Response Syndrome (SIRS) model is utilized[1].

  • Pre-treatment: Administer the compound via PO gavage (10, 30, and 50 mg/kg cohorts) 1 hour prior to the inflammatory challenge. Include a Vehicle-Only cohort.

  • Challenge: Inject recombinant murine TNF-α (0.5 mg/kg) intravenously to induce acute necroptosis and systemic shock.

  • Monitoring & Self-Validation: Monitor core body temperature via rectal probe every 2 hours. Causality: RIPK1-driven necroptosis causes rapid hypothermia. A successful inhibitor will maintain core body temperature near 37°C, whereas the Vehicle-Only group will drop below 30°C within 6 hours.

  • Endpoint: Collect serum at 4 hours post-challenge to quantify IL-6 and TNF-α levels via ELISA, confirming target engagement and pathway suppression.

References

  • [3] Title: Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Source: PMC / National Institutes of Health. URL:

  • [1] Title: Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. Source: Journal of Medicinal Chemistry - ACS Publications. URL:

  • [4] Title: Tetrahydropyridine: a promising heterocycle for pharmacologically active molecules. Source: TÜBİTAK Academic Journals. URL:

  • [2] Title: Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Source: Journal of Medicinal Chemistry - ACS Publications. URL:

Sources

Preparation of 5-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine Dihydrochloride: A Synthetic Protocol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Overview

The 1,2,3,6-tetrahydropyridine motif is a privileged, conformationally restricted scaffold frequently utilized in medicinal chemistry as a bioisostere for piperidine. Recently, functionalized tetrahydropyridines have gained prominence as critical structural components in the development of potent, non-nucleoside inhibitors targeting [1], an enzyme implicated in various oncological pathways.

The target molecule, 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride, features a highly functionalized sp2

sp3 rich diamine core. To construct this system efficiently, we employ a convergent retrosynthetic strategy: a palladium-catalyzed Suzuki-Miyaura cross-coupling between a commercially available vinyl bromide (1-Boc-5-bromo-1,2,3,6-tetrahydropyridine) and a heteroaryl boronic ester, followed by an anhydrous acidic deprotection to yield the stable dihydrochloride salt.

Mechanistic Causality & Experimental Design

As a self-validating synthetic workflow, every reagent and condition has been selected to provide visual or analytical confirmation of success while minimizing side reactions.

  • Catalyst Selection ( Pd(dppf)Cl2​ ) : The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand provides a wide bite angle ( ∼99∘ ). This specific geometry accelerates the reductive elimination step, which is critical when coupling electron-rich heteroaryls that are otherwise prone to competitive protodeboronation during the [2].

  • Biphasic Solvent System (1,4-Dioxane/ H2​O ) : The aqueous component (20% v/v) ensures the complete dissolution of the inorganic base ( K2​CO3​ ), providing the necessary hydroxide/carbonate ions to activate the boronic ester into the reactive boronate complex. Dioxane provides a high boiling point ( 101∘C ) and maintains the organic substrates in solution.

  • Anhydrous Deprotection Strategy : Utilizing 4M HCl in anhydrous dioxane serves a dual purpose. It cleanly cleaves the tert-butyl carbamate (Boc) group without the hydrolytic side reactions common in aqueous acids. More importantly, it drives the direct precipitation of the product as a highly pure dihydrochloride salt. Because the Boc-intermediate is highly soluble in dioxane and the resulting salt is completely insoluble, the formation of a dense white precipitate serves as a direct, visual validation of the deprotection.

Quantitative Data Summaries

Table 1: Reagent Stoichiometry for Suzuki-Miyaura Cross-Coupling

Reagent MW ( g/mol ) Eq. Amount (10 mmol scale) Role
1-Boc-5-bromo-1,2,3,6-tetrahydropyridine 262.14 1.0 2.62 g Electrophile
1-Methyl-1H-pyrazole-4-boronic acid pinacol ester 208.07 1.1 2.29 g Nucleophile

| Potassium Carbonate ( K2​CO3​ ) | 138.21 | 2.5 | 3.46 g | Base | | Pd(dppf)Cl2​ | 731.70 | 0.05 | 366 mg | Pre-catalyst | | 1,4-Dioxane / H2​O (4:1 v/v) | N/A | N/A | 50 mL | Solvent |

Table 2: Reagent Stoichiometry for Boc Deprotection & Salt Formation

Reagent MW ( g/mol ) Eq. Amount (8 mmol scale) Role
Boc-Intermediate 263.34 1.0 2.11 g Starting Material
4M HCl in Dioxane 36.46 10.0 20.0 mL Acid / Deprotecting Agent

| Diethyl Ether ( Et2​O ) | 74.12 | N/A | 30 mL | Trituration Solvent |

Experimental Protocols

Protocol A: Synthesis of 1-Boc-5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine
  • Preparation : Charge a 100 mL round-bottom flask with 1-Boc-5-bromo-1,2,3,6-tetrahydropyridine (2.62 g, 10.0 mmol) and 1-methyl-1H-pyrazole-4-boronic acid pinacol ester (2.29 g, 11.0 mmol).

  • Solvent & Base Addition : Add 40 mL of 1,4-Dioxane and 10 mL of deionized water. Add K2​CO3​ (3.46 g, 25.0 mmol) to the stirring mixture.

  • Degassing : Sparge the biphasic mixture with Argon or Nitrogen for 10–15 minutes to remove dissolved oxygen, preventing catalyst oxidation.

  • Catalyst Addition : Quickly add Pd(dppf)Cl2​ (366 mg, 0.5 mmol). Equip the flask with a reflux condenser and heat to 90∘C under an inert atmosphere for 4–6 hours. Self-Validation: The mixture will transition from orange/red to a dark brown/black suspension as the active Pd(0) species forms and aggregates over time.

  • Workup : Cool the reaction to room temperature. Dilute with Ethyl Acetate (50 mL) and partition with water (50 mL). Extract the aqueous layer with Ethyl Acetate ( 2×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification : Purify the crude dark oil via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient, 20% to 60% EtOAc) to afford the Boc-protected intermediate as a pale yellow oil/solid.

Protocol B: Boc Deprotection and Dihydrochloride Salt Formation
  • Dissolution : Dissolve the purified Boc-intermediate (2.11 g, 8.0 mmol) in a minimal amount of anhydrous 1,4-Dioxane (5 mL) in a 50 mL flask.

  • Acidic Cleavage : Dropwise, add 4M HCl in Dioxane (20.0 mL, 80.0 mmol) at room temperature under vigorous stirring.

  • Precipitation : Stir the reaction for 2–4 hours. Self-Validation: Gas evolution ( CO2​ and isobutylene) will occur initially, followed by the precipitation of a dense white solid, confirming the formation of the insoluble dihydrochloride salt.

  • Isolation : Dilute the suspension with anhydrous Diethyl Ether (30 mL) to ensure complete precipitation. Filter the solid through a medium-porosity sintered glass funnel.

  • Washing & Drying : Wash the filter cake with additional Diethyl Ether ( 2×15 mL) to remove any residual dioxane and non-polar impurities. Dry the solid thoroughly under high vacuum at 40∘C overnight to yield the target compound.

Analytical Characterization

To verify the structural integrity of the final dihydrochloride salt, the following analytical signatures should be observed.

Table 3: Expected Spectroscopic Data | Technique | Expected Signals / Data Points | | :--- | :--- | | LC-MS (ESI+) | m/z [M+H]+ = 164.1 (Corresponds to the exact mass of the free base C9​H13​N3​ ) | | 1 H NMR (400 MHz, D2​O ) | δ 8.05 (s, 1H, pyrazole-H), 7.85 (s, 1H, pyrazole-H), 6.10 (br s, 1H, C4-H alkene), 3.95 (s, 3H, N- CH3​ ), 3.80 (br s, 2H, C6- H2​ ), 3.35 (t, J=6.0 Hz, 2H, C2- H2​ ), 2.60 (br m, 2H, C3- H2​ ). |

Synthetic Workflow Diagram

SynthesisWorkflow SM1 1-Boc-5-bromo- 1,2,3,6-tetrahydropyridine Step1 Suzuki-Miyaura Coupling (Pd(dppf)Cl2, K2CO3, 90°C) SM1->Step1 SM2 1-Methyl-1H-pyrazole- 4-boronic acid pinacol ester SM2->Step1 Int1 1-Boc-5-(1-methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine Step1->Int1 Step2 Boc Deprotection & Salt Formation (4M HCl in Dioxane, RT) Int1->Step2 Product 5-(1-Methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine 2HCl Step2->Product

Figure 1: Synthetic workflow for 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine 2HCl.

References

  • Rong, D., et al. "Structure-Aided Design, Synthesis, and Biological Evaluation of Potent and Selective Non-Nucleoside Inhibitors Targeting Protein Arginine Methyltransferase 5." Journal of Medicinal Chemistry, 2022, 65(11), 7854-7875. URL:[Link]

  • Amatore, C., et al. "Role of dppf Monoxide in the Transmetalation Step of the Suzuki–Miyaura Coupling Reaction." Organometallics, 2021, 40(9), 1264–1272. URL:[Link]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the synthesis of this important heterocyclic building block. The primary synthetic strategy discussed is the Suzuki-Miyaura cross-coupling, a robust and versatile method for forming the critical C-C bond between the pyrazole and tetrahydropyridine rings.[1][2][3]

Overview of the Synthetic Approach

The synthesis of the target molecule is most efficiently achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction involves the coupling of an organoboron reagent with an organic halide or triflate.[1] For this specific target, two primary disconnection pathways are viable, as illustrated below. The choice between these pathways often depends on the commercial availability, stability, and ease of synthesis of the key intermediates.

G cluster_0 General Synthetic Scheme cluster_1 Pathway A cluster_2 Pathway B TM Target Molecule 5-(1-methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine P1 Pyrazole Boronic Ester (e.g., 1-methyl-1H-pyrazole- 4-boronic acid pinacol ester) P1->TM Suzuki Coupling P2 Tetrahydropyridine Halide/Triflate (e.g., N-Boc-5-iodo-1,2,3,6- tetrahydropyridine) P2->TM Suzuki Coupling P3 Pyrazole Halide/Triflate (e.g., 4-iodo-1-methyl-1H-pyrazole) P3->TM Suzuki Coupling P4 Tetrahydropyridine Boronic Ester (e.g., N-Boc-1,2,3,6-tetrahydropyridine- 4-boronic acid pinacol ester) P4->TM Suzuki Coupling

Figure 1: Primary Suzuki-Miyaura coupling pathways for synthesis.
Troubleshooting Guide

This section addresses common issues in a question-and-answer format to help you rapidly diagnose and solve experimental challenges.

Q1: My reaction has stalled, showing low or no conversion to the desired product. What are the likely causes and solutions?

This is one of the most common issues and typically points to a problem with the catalytic cycle.

Potential Causes & Solutions:

  • Inactive Catalyst: The Pd(0) active catalyst may not be generating efficiently or is decomposing.

    • Solution: Ensure your palladium source and ligands are of high quality. Use a pre-catalyst, such as a G2 or G3 Buchwald-type pre-catalyst (e.g., XPhos Pd G2), which forms the active Pd(0) species more readily than simple sources like Pd(OAc)₂.[4] Also, ensure the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen) as oxygen can deactivate the catalyst.[5]

  • Poor Reagent Quality: The boronic acid or ester may have degraded.

    • Solution: Boronic acids and their esters can be susceptible to decomposition (protodeboronation), especially if they are heteroaromatic.[2][6] Use freshly purchased or recrystallized boronic esters. The pinacol esters are generally more stable than the corresponding boronic acids.[7] You can check the purity of your boronic ester by ¹H NMR before use.

  • Incorrect Base or Insufficient Basicity: The base is crucial for activating the boronic acid to form the more nucleophilic boronate species, which is necessary for transmetalation.[3]

    • Solution: For this type of coupling, inorganic bases are generally effective.[8] Start with a moderately strong base like K₂CO₃ or K₃PO₄. If the reaction is still sluggish, consider a stronger base like Cs₂CO₃. The choice of base can also depend on the solvent system.

  • Suboptimal Solvent System: The solvent must solubilize all components and facilitate the reaction.

    • Solution: A mixture of an organic solvent and water is standard for Suzuki couplings. Common systems include 1,4-dioxane/water, THF/water, or toluene/ethanol/water.[5][9] The water is essential for dissolving the inorganic base and facilitating the formation of the active boronate species. If solubility is an issue, consider a solvent like DMF, but ensure it is anhydrous if the protocol calls for it.[10]

G cluster_0 Suzuki Catalytic Cycle A Oxidative Addition Pd(0)L₂ + R¹-X → [R¹-Pd(II)-X]L₂ B Transmetalation [R¹-Pd(II)-X]L₂ + R²-B(OR)₂ → [R¹-Pd(II)-R²]L₂ A->B Slow step, can lead to dehalogenation if delayed C Reductive Elimination [R¹-Pd(II)-R²]L₂ → R¹-R² + Pd(0)L₂ B->C C->A Catalyst Regeneration D Base Activation R²-B(OR)₂ + Base → [R²-B(OR)₂(Base)]⁻ D->B Forms active boronate

Figure 3: Simplified Suzuki-Miyaura catalytic cycle highlighting key stages.
Recommended Experimental Protocol (Pathway B)

This protocol is a starting point and should be optimized based on your specific substrates and laboratory conditions.

Reaction: Coupling of 4-iodo-1-methyl-1H-pyrazole with N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester.

Materials:

  • 4-iodo-1-methyl-1H-pyrazole (1.0 equiv)

  • N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester (1.3 equiv) * XPhos Pd G2 (0.02 equiv, 2 mol%)

  • Potassium Phosphate (K₃PO₄, 3.0 equiv)

  • 1,4-Dioxane and Water (4:1 v/v)

Procedure:

  • Setup: To an oven-dried reaction flask, add 4-iodo-1-methyl-1H-pyrazole, N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester, XPhos Pd G2, and K₃PO₄.

  • Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and argon (or nitrogen) three to four times to establish an inert atmosphere.

  • Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Heating: Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the N-Boc protected final product. [11]8. Deprotection (if required): The Boc group can be removed by treating the purified intermediate with an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM) to yield the final target molecule.

References
  • BenchChem. (n.d.). How to avoid dehalogenation side reactions in Suzuki coupling.
  • Schroeder, C. M., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science, 378(6618), eabq2583.
  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
  • Byrne, D. P., et al. (2008). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Organic Process Research & Development, 12(5), 963–967.
  • BenchChem. (n.d.). Tetrahydropyridine Derivatives: A Comprehensive Guide to Their Role in Drug Discovery.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • Gao, Y., et al. (2018). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 3(5), 663-671.
  • ResearchGate. (n.d.). Optimization of reaction conditions for Suzuki coupling.
  • Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions.
  • BenchChem. (n.d.). A Technical Guide to the Synthesis and Application of Pyrazole Boronic Acids and Esters.
  • Chem Reactor. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube.
  • Dvorak, C. A., et al. (2005). Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. The Journal of Organic Chemistry, 70(10), 4184–4187.
  • RJPBCS. (2018). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)
  • Al-dujaili, A. H., et al. (2023). Design, Synthesis, and Biological Evaluation of Tetrahydropyridine Analogues as Potent Antibiofilm Agents against S. aureus: In Vitro and In Silico Studies. Molecules, 28(1), 35.
  • Del Giudice, M. R., et al. (2003). Synthesis of 1-Methyl-5-(pyrazol-3- and -5-yl- and 1, 2, 4-triazol-3- and 5-yl)-1, 2, 3, 6-tetrahydropyridine Derivatives and Their Evaluation as Muscarinic Receptor Ligands. Archiv der Pharmazie, 336(3), 143-152.
  • Khumalo, S., et al. (2023). Tetrahydropyridines: a recent update for their multicomponent synthesis. RSC Advances, 13(4), 2417-2437.
  • ResearchGate. (n.d.). Side reactions of Suzuki cross-coupling.
  • Cheng, H., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(6), 963-967.
  • Organic Syntheses. (n.d.). Isobutylboronic acid pinacol ester.
  • Graham, A. E., et al. (2009). Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. Organic & Biomolecular Chemistry, 7(11), 2155-2161.
  • Occhiato, E. G., et al. (2005). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. The Journal of Organic Chemistry, 70(18), 7324–7330.
  • Sigma-Aldrich. (n.d.). N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester 95%.
  • Guedes, J. V., et al. (2023). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Scientific Reports, 13(1), 19895.
  • Google Patents. (n.d.). CN102153579A - Method for synthesizing N-tert-butoxycarbonyl-1,2,5,6-tetrahydropyridine-4-boronic acid pinacol ester.
  • Hsieh, Y.-J., et al. (2019). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 24(20), 3749.
  • Düfert, M. A., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Journal of the American Chemical Society, 135(34), 12881–12895.
  • Wang, M., et al. (2022). Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. Molecules, 27(19), 6296.
  • Navrátilová, L., et al. (2018). Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. Molecules, 23(1), 166.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.
  • Sapphire Bioscience. (n.d.). 5-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine dihydrochloride.
  • PubMed. (2005).
  • Al-Sanea, M. M., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8916.
  • TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
  • Makwana, A. T., et al. (2012). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PYRAZOLE DERIVATIVES. Journal of Advanced Scientific Research, 3(2), 50-55.
  • Google Patents. (n.d.).
  • PubMed. (2024).
  • BenchChem. (n.d.). Application Notes and Protocols for the Suzuki Coupling of 1-ethyl-4-iodo-5-methyl-1H-pyrazole.
  • A2B Chem. (n.d.).
  • Fisher Scientific. (n.d.). N-BOC-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester, 97%.
  • PubMed. (2005). Preparation and Suzuki-Miyaura coupling reactions of tetrahydropyridine-2-boronic acid pinacol esters.
  • ResearchGate. (n.d.). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters.

Sources

troubleshooting solubility issues of CAS 1955530-18-3 in DMSO and aqueous buffers

Author: BenchChem Technical Support Team. Date: April 2026

Compound in Focus: CAS 1955530-18-3 (and other novel small molecules with limited solubility data)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction:

Working with novel small molecules is at the forefront of scientific discovery. However, these new chemical entities often present challenges, with poor solubility being a primary obstacle to obtaining reliable and reproducible data in biological assays.[1][2][3][4] This guide provides a comprehensive, question-and-answer-based approach to systematically troubleshoot and overcome solubility issues with compounds like CAS 1955530-18-3 in dimethyl sulfoxide (DMSO) and aqueous buffers. As a Senior Application Scientist, the following content is designed to be a practical resource grounded in established scientific principles.

Part 1: Initial Assessment and Dissolution in DMSO
Question: I have received a new compound, CAS 1955530-18-3. Where do I begin to assess its solubility?

Answer: The first step is to attempt to dissolve a small, accurately weighed amount of the compound in a high-purity, anhydrous solvent.[5] Dimethyl sulfoxide (DMSO) is a powerful and widely used aprotic solvent capable of dissolving a broad spectrum of polar and nonpolar compounds, making it an excellent starting point.[6][7][8][9]

Initial Solubility Test Protocol:

  • Weighing the Compound: Accurately weigh a small amount of the compound (e.g., 1-5 mg) using an analytical balance.

  • Solvent Addition: Add a calculated volume of anhydrous DMSO to achieve a high-concentration stock solution, typically in the range of 10-50 mM.[10][11] It is crucial to use anhydrous DMSO as any contaminating moisture can accelerate compound degradation or reduce solubility.[5][12]

  • Initial Dissolution Attempt: Vortex the solution for 1-2 minutes at room temperature.[6]

  • Visual Inspection: Carefully observe the solution against a light source. A completely dissolved solution will be clear with no visible particulates.

Question: My compound did not fully dissolve in DMSO at room temperature. What are the next steps?

Answer: If the compound does not readily dissolve, several techniques can be employed to aid solubilization. These methods increase the kinetic energy of the system to overcome the lattice energy of the solid compound.

Troubleshooting Poor DMSO Solubility:

  • Sonication: Sonicate the sample in a water bath for 10-15 minutes.[6] This uses ultrasonic waves to break apart compound aggregates and facilitate dissolution.

  • Gentle Warming: Gently warm the solution in a water bath set to 30-40°C.[6] Heat can significantly increase the solubility of many compounds. However, be cautious, as excessive heat can lead to compound degradation. It is advisable to test the thermal stability of your compound if possible.

  • Combination Approach: A combination of vortexing, sonication, and gentle warming is often effective.

If the compound remains insoluble even with these methods, it may have very low solubility in DMSO. In such cases, consider trying alternative organic solvents like N,N-dimethylformamide (DMF), ethanol, or methanol, though DMSO is generally preferred for its broad applicability and compatibility with many biological assays.[1][13]

Part 2: Addressing Precipitation in Aqueous Buffers

This is one of the most common challenges researchers face. A compound may be perfectly soluble in 100% DMSO but crashes out of solution when diluted into an aqueous buffer or cell culture medium.[5][6]

Question: Why does my compound precipitate when I add my DMSO stock to my aqueous assay buffer?

Answer: This phenomenon, known as "antisolvent precipitation," occurs because the aqueous buffer is a poor solvent for many organic molecules. When the high-concentration DMSO stock is introduced into the aqueous environment, the local concentration of the compound can momentarily exceed its solubility limit in the mixed solvent system, leading to the formation of precipitates.[14] The final concentration of DMSO in the aqueous solution is often too low to maintain the compound's solubility.[15]

Question: How can I prevent my compound from precipitating in my aqueous buffer?

Answer: Several strategies can be employed, often in combination, to mitigate precipitation.

Workflow for Preventing Aqueous Precipitation:

start Precipitation Observed in Aqueous Buffer step1 Check Final DMSO Concentration start->step1 step2 Perform Serial Dilutions in 100% DMSO step1->step2 If DMSO is <0.5% step3 Consider Co-solvents step2->step3 If precipitation persists step4 Optimize Buffer pH step3->step4 If co-solvents are not effective or interfere step5 Use Surfactants or Cyclodextrins step4->step5 For compounds with ionizable groups or high hydrophobicity end Compound Solubilized step5->end

A workflow for troubleshooting aqueous precipitation.

1. Optimize the Final DMSO Concentration:

While high concentrations of DMSO can be toxic to cells, many cell lines can tolerate up to 0.5% DMSO without significant adverse effects.[10][15][16] It is essential to determine the maximum tolerable DMSO concentration for your specific assay through a vehicle control experiment.[6][12] If your assay can tolerate a higher DMSO concentration (e.g., 0.25% instead of 0.1%), this may be sufficient to keep your compound in solution.

Final DMSO ConcentrationGeneral Cellular Tolerance
< 0.1%Generally considered safe for most cell lines.[12][17]
0.1% - 0.5%Tolerated by many robust cell lines.[12]
> 0.5%May cause cytotoxicity or off-target effects.[12]

2. Perform Serial Dilutions in 100% DMSO:

Instead of diluting your highly concentrated stock directly into the aqueous buffer, perform intermediate serial dilutions in 100% DMSO first.[5][6] This reduces the concentration gradient when the final dilution into the aqueous buffer is made, thereby minimizing the risk of precipitation.[18][19]

Protocol for Serial Dilution:

  • Prepare Stock: Start with your high-concentration stock solution (e.g., 10 mM) in 100% DMSO.

  • Intermediate Dilutions: Create a series of intermediate concentrations (e.g., 1 mM, 100 µM) by diluting in 100% DMSO.

  • Final Dilution: Add a small volume of the appropriate intermediate DMSO stock to your aqueous buffer to achieve the desired final concentration. For example, add 1 µL of a 1 mM DMSO stock to 999 µL of buffer for a final concentration of 1 µM with 0.1% DMSO.

  • Mixing: When performing the final dilution, add the DMSO stock to the aqueous buffer while vortexing or rapidly mixing to ensure rapid dispersion.[10]

3. Utilize Co-solvents:

If precipitation persists, the addition of a water-miscible co-solvent to your aqueous buffer can increase the solubility of hydrophobic compounds.[13][15][20]

  • Common Co-solvents: Ethanol, propylene glycol, and polyethylene glycol 400 (PEG 400) are frequently used.[13][21][22]

  • Selection and Optimization: The choice and concentration of a co-solvent are empirical and must be tested for each compound and assay.[15] Start with low concentrations (e.g., 1-5%) and always include a vehicle control with the same co-solvent concentration to check for any effects on the assay.[15]

4. Adjust the pH of the Aqueous Buffer:

For compounds with ionizable functional groups (e.g., carboxylic acids, amines), solubility can be highly dependent on the pH of the solution.[13][23][24][25]

  • Weakly Acidic Compounds: Are more soluble at a pH above their pKa.

  • Weakly Basic Compounds: Are more soluble at a pH below their pKa.

Consider testing the solubility of your compound in a range of buffers with different pH values (e.g., pH 5.0, 6.5, 7.4, 8.0) to find the optimal condition. Be mindful that the chosen pH must be compatible with your biological assay.[26] The presence of salts in the buffer can also influence solubility.[27][28]

5. Advanced Formulation Strategies:

For particularly challenging compounds, more advanced techniques may be necessary. These are often employed in later-stage drug development but can be adapted for research purposes.

  • Surfactants: Non-ionic surfactants like Tween® 80 or Polysorbate 80 can form micelles that encapsulate and solubilize hydrophobic compounds.[4][29][30]

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble molecules, thereby increasing their aqueous solubility.[21][29]

Part 3: Stock Solution Stability and Storage
Question: How should I store my DMSO stock solution of CAS 1955530-18-3 to ensure its integrity?

Answer: Proper storage is critical to prevent compound degradation and to ensure the accuracy and reproducibility of your experiments over time.[3][10]

Best Practices for Stock Solution Storage:

  • Aliquoting: After preparation, aliquot the stock solution into single-use volumes in tightly sealed vials.[6][12][16] This is the most effective way to minimize contamination and avoid repeated freeze-thaw cycles.[12][31][32]

  • Storage Temperature: Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[10][12][16]

  • Protection from Light and Moisture: Store vials in the dark, and use anhydrous DMSO to prepare the stock.[10] DMSO is hygroscopic and will readily absorb water from the atmosphere, which can compromise compound solubility and stability.[6][12][33]

  • Before Use: When ready to use an aliquot, allow it to thaw completely at room temperature and vortex thoroughly to ensure the solution is homogeneous.[11][15]

Question: Do repeated freeze-thaw cycles really affect my compound?

Answer: Yes, repeated freeze-thaw cycles can negatively impact your stock solution in several ways:

  • Water Absorption: Each time the vial is opened, atmospheric moisture can be introduced into the hygroscopic DMSO.[12] This can lead to a decrease in the compound's solubility over time.[12]

  • Precipitation: The process of freezing and thawing can cause the compound to fall out of solution, especially if some water has been absorbed. This can lead to an inaccurate concentration in the supernatant.

  • Chemical Degradation: For some molecules, the physical stress of repeated freezing and thawing can promote chemical degradation.[12]

Aliquoting into single-use volumes is the best practice to mitigate these risks.[6][12]

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of DMSO I should use in my cell-based assay? A1: This is cell-line dependent. A general guideline is to keep the final DMSO concentration below 0.5%, and ideally at or below 0.1%.[12][17] Always perform a vehicle control to determine the tolerance of your specific cells.[6][12]

Q2: My compound won't dissolve in DMSO even with heating and sonication. What should I do? A2: If your compound is insoluble in DMSO, you can try other organic solvents such as DMF or ethanol. However, you will need to verify the compatibility of these solvents with your assay.

Q3: Is it better to add the DMSO stock to the buffer or the buffer to the DMSO stock? A3: It is generally recommended to add the small volume of DMSO stock to the larger volume of aqueous buffer while vigorously mixing. This promotes rapid dispersal and reduces the likelihood of localized high concentrations that can lead to precipitation.

Q4: How can I tell if my compound has precipitated? The solution looks clear. A4: Micro-precipitates may not be visible to the naked eye but can still significantly impact your results by scattering light in plate-based assays or reducing the effective concentration of your compound.[15] If you suspect precipitation, you can centrifuge the solution at a high speed (e.g., >10,000 x g) for 10-15 minutes and look for a pellet.

Q5: How long is my compound stable in an aqueous buffer? A5: The stability of a compound in an aqueous solution is highly variable and depends on its chemical structure and the buffer composition (e.g., pH).[25] If you plan to incubate your compound for long periods, it is advisable to perform a stability study by analyzing the concentration of the intact compound over time using methods like HPLC or LC-MS.[12]

References
  • American Pharmaceutical Review. (2015, September 30). Solubility Concerns: API and Excipient Solutions. Retrieved from [Link]

  • Drug Development and Delivery. (2018, January 2). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Retrieved from [Link]

  • Jiménez-García, E., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(10), 808-812. Retrieved from [Link]

  • Pharmaceutical Technology. (2022, November 2). Excipients for Solubility Enhancement of Parenteral Formulations. Retrieved from [Link]

  • MP Biomedicals. (n.d.). Dimethyl Sulfoxide. Retrieved from [Link]

  • World Journal of Pharmaceutical Research. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

  • Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Retrieved from [Link]

  • Acta Pharmaceutica Sinica B. (n.d.). Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

  • ResearchGate. (n.d.). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. Retrieved from [Link]

  • PubMed. (2008, December 15). Stability of screening compounds in wet DMSO. Retrieved from [Link]

  • Hampton Research. (2022, March 30). Compound Solubility with Dimethylsulfoxide. Retrieved from [Link]

  • Ascendia Pharma. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

  • SciELO Brasil. (n.d.). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Retrieved from [Link]

  • SlideShare. (n.d.). PH and Solvent Effect on Drug Solubility. Retrieved from [Link]

  • Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications?. Retrieved from [Link]

  • PubMed. (2026, February 7). Indirect effects of pH on drug solubility in fed state simulated intestinal fluids. Retrieved from [Link]

  • The University of Nairobi. (2024, August 31). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Retrieved from [Link]

  • ResearchGate. (2026, February 9). Studies on Repository Compound Stability in DMSO under Various Conditions. Retrieved from [Link]

  • Gaylord Chemical. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

  • ResearchGate. (2026, February 9). (PDF) The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Retrieved from [Link]

  • PubMed. (2003, April 15). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Retrieved from [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

  • Emulatebio. (2019, March 4). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Retrieved from [Link]

  • ResearchGate. (2012, February 24). What are the chances of precipitation in column while using buffers as mobile phase?. Retrieved from [Link]

  • Reddit. (2021, September 9). Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media!. Retrieved from [Link]

  • ResearchGate. (2014, February 21). How can I avoid precipitation of a substance after adding DMEM?. Retrieved from [Link]

  • ResearchGate. (2004, June 6). Solubility of Buffers in Aqueous–Organic Effluents for Reversed-Phase Liquid Chromatography. Retrieved from [Link]

  • PubChem. (2022, October 15). Dimethyl Sulfoxide. Retrieved from [Link]

  • PubMed. (n.d.). Enhancement of dissolution rates of poorly water-soluble drugs by crystallization in aqueous surfactant solutions I: Sulfathiazole, prednisone, and chloramphenicol. Retrieved from [Link]

  • PubMed. (2013, September 15). Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects. Retrieved from [Link]

  • PubChem. (n.d.). 5-chloro-2-(3-(5-chloro-3-(4-sulfobutyl)-3h-benzothiazol-2-ylidene)-propenyl)-3-(4-sulfobutyl)-benzothiazol-3-ium hydroxide, inner salt, triethylammonium salt. Retrieved from [Link]

  • MDPI. (2022, January 28). Water-Soluble Products of Photooxidative Destruction of the Bisretinoid A2E Cause Proteins Modification in the Dark. Retrieved from [Link]

  • Google Patents. (n.d.). WO2017009480A1 - Method for improving aqueous solubility of water-insoluble or slightly water-soluble drugs.
  • NIST. (n.d.). 2,5-Dihydrothiophene sulfone. Retrieved from [Link]

Sources

Technical Support Center: HPLC Method Development for 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with analyzing 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine .

This molecule presents a dual challenge: a highly basic secondary amine within the tetrahydropyridine ring (pKa ~9.5) and a polar pyrazole moiety[1][2]. At physiological or neutral pH, the molecule is fully protonated, rendering it highly hydrophilic and prone to severe secondary interactions with residual silanols on silica-based stationary phases. This guide will walk you through the causality of these issues and provide self-validating protocols to achieve robust, reproducible chromatography.

Troubleshooting Guides & FAQs

Q1: Why does my compound elute in the void volume (k' < 1) on a standard C18 column?

The Causality: At a neutral or slightly acidic pH (pH 4–7), the secondary amine on the tetrahydropyridine ring is ionized (cationic). Standard reversed-phase (RP) C18 columns rely on hydrophobic interactions, which are inherently weak for charged, polar species. Consequently, the analyte is swept through the column with the mobile phase front. The Solution: You must alter the retention mechanism. You have three primary avenues:

  • High-pH RP-HPLC: Raise the mobile phase pH to >10.5 (using ammonium hydroxide) to deprotonate the secondary amine, returning the molecule to its neutral, hydrophobic state. Note: This requires a hybrid-silica column designed to withstand high pH.

  • Ion-Pairing Chromatography (IPC): Use an anionic ion-pairing reagent like Sodium Dodecyl Sulfate (SDS) or heptanesulfonic acid at low pH. The negatively charged reagent binds to the positively charged tetrahydropyridine, forming a neutral, hydrophobic complex that retains well on C18[2][3].

  • Hydrophilic Interaction Liquid Chromatography (HILIC): Abandon reversed-phase entirely. HILIC uses a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (>80% Acetonitrile). Polar basic compounds partition into the water-enriched layer on the stationary phase, providing excellent retention[4][5].

Q2: I achieved retention, but my peak exhibits severe tailing (As > 2.0). How do I improve peak symmetry?

The Causality: Peak tailing for basic compounds is almost exclusively caused by ion-exchange interactions between the protonated amine of the analyte and ionized, acidic residual silanols ( SiO− ) on the silica support. The Solution: You must suppress this secondary interaction.

  • Acidic Suppression: Drop the mobile phase pH below 3.0 using 0.1% Trifluoroacetic acid (TFA). At pH < 3, residual silanols are fully protonated and neutralized ( SiOH ). Furthermore, TFA acts as a weak ion-pairing agent, shielding the basic nitrogen[1][6].

  • End-Capped Columns: Ensure you are using a fully end-capped or polar-embedded stationary phase to physically block access to the underlying silanols.

Q3: What buffer system should I select if I am transferring this method to LC-MS?

The Causality: Non-volatile buffers (like phosphate) or heavy ion-pairing agents (like SDS) will precipitate in the MS source, causing signal suppression and catastrophic hardware contamination. The Solution: For LC-MS compatibility, use Ammonium Formate or Ammonium Acetate (10–20 mM). If operating at low pH, use 0.1% Formic Acid instead of TFA, as TFA causes severe ion suppression in the electrospray ionization (ESI) source. If using HILIC, a 10 mM Ammonium Formate buffer (pH 3.0) in the aqueous portion is the gold standard for basic analytes[5][7].

Quantitative Data Summary: Mobile Phase Strategy Comparison

To facilitate your method development, the following table summarizes the expected chromatographic performance metrics based on the chosen mobile phase strategy.

Chromatographic StrategyMobile Phase CompositionpH RangeExpected Retention (k')Expected Tailing (As)Ideal Column TypeMS Compatible?
Standard RP (Unoptimized) Water / Methanol6.0 - 7.0< 0.5 (Void)> 2.5 (Severe)Standard C18Yes
Low-pH RP (TFA) 0.1% TFA in Water / ACN2.0 - 2.51.5 - 3.01.0 - 1.2End-capped C18No (Suppression)
Ion-Pairing (SDS) 10mM SDS in Water / ACN3.0 - 4.04.0 - 6.00.9 - 1.1Standard C8 / C18No (Contamination)
High-pH RP 10mM NH4​OH / ACN10.0 - 10.53.0 - 5.01.0 - 1.1Hybrid C18 (e.g., XBridge)Yes
HILIC 10mM Amm. Formate / >80% ACN3.0 - 4.02.5 - 5.01.0 - 1.2Amide or Bare SilicaYes (Excellent)

Experimental Protocols

Protocol A: Self-Validating HILIC Method for LC-MS

Use this protocol if you require high sensitivity and MS compatibility.

Step 1: Mobile Phase Preparation

  • Mobile Phase A (Aqueous): Prepare 100 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using Formic Acid.

  • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

  • Causality: The high buffer concentration in the aqueous stock ensures that when mixed with high organic volumes, the final ionic strength remains sufficient (~10 mM) to prevent electrostatic repulsion on the column.

Step 2: Chromatographic Conditions

  • Column: Amide-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Gradient: Isocratic elution at 10% A / 90% B.

  • Flow Rate: 0.3 mL/min.

  • Sample Diluent: Critical Step. Dissolve the analyte in a diluent matching the initial mobile phase (e.g., 90% ACN). Injecting a highly aqueous sample in HILIC will disrupt the water layer and cause peak splitting.

Step 3: System Validation

  • Inject Toluene as a void volume ( t0​ ) marker (Toluene is unretained in HILIC).

  • Inject the analyte. Calculate the retention factor: k′=(tR​−t0​)/t0​ .

  • Validation Gate: If k′<2.0 , decrease the percentage of Mobile Phase A to 5%.

Protocol B: Low-pH Reversed Phase Method for UV Detection

Use this protocol for routine QA/QC using standard UV/PDA detectors.

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 0.1% v/v Trifluoroacetic acid (TFA) in HPLC-grade water (pH ~2.1)[1][6].

  • Mobile Phase B: 0.1% v/v TFA in HPLC-grade Acetonitrile.

Step 2: Chromatographic Conditions

  • Column: Fully end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Gradient: 5% B to 60% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm and 254 nm (to capture the pyrazole chromophore).

Step 3: System Validation

  • Inject Uracil as a void volume ( t0​ ) marker.

  • Measure the Asymmetry factor (As) at 10% peak height.

  • Validation Gate: If As > 1.5, verify the pH of Mobile Phase A. If pH is correct, the column's end-capping may be degraded; replace the column.

Troubleshooting Workflow Visualization

Workflow Start Analyze: 5-(1-methyl-1H-pyrazol-4-yl)- 1,2,3,6-tetrahydropyridine CheckRet Evaluate Retention (k') on C18 Column Start->CheckRet RetLow k' < 2 (Poor Retention) CheckRet->RetLow Highly Polar/Basic RetGood k' > 2 (Good Retention) CheckRet->RetGood ActionHILIC Adopt HILIC Mode or High-pH RP-HPLC RetLow->ActionHILIC CheckShape Evaluate Peak Symmetry RetGood->CheckShape ActionHILIC->CheckShape Tailing Tailing Factor > 1.5 CheckShape->Tailing Silanol Interaction GoodShape Symmetrical Peak CheckShape->GoodShape ActionLowPH Add 0.1% TFA or Ion-Pairing Reagent Tailing->ActionLowPH Success Validated HPLC Method GoodShape->Success ActionLowPH->Success

Troubleshooting workflow for tetrahydropyridine HPLC optimization.

References

  • Development of an HPLC Method for the Analysis of 1-Methyl-4-Phenyl-1,2,3,6-Tetrahydropyridine in a Potential Antipsychoticactive Pharmaceutical Ingredient. Journal of Liquid Chromatography & Related Technologies, 23(16), 2553–2562 (2000). Available at:[Link]

  • Analysis of Pharmaceutical Impurities Using Hydrophilic Interaction Liquid Chromatography. Journal of Pharmaceutical and Biomedical Analysis, 48(3), 743-749 (2008). Available at:[Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of Chemical and Pharmaceutical Analysis, 1(4), 136-143 (2014). Available at:[Link]

Sources

preventing oxidative degradation of 1,2,3,6-tetrahydropyridine rings during storage

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Knowledge Base. 1,2,3,6-tetrahydropyridine rings are ubiquitous in medicinal chemistry, serving as critical pharmacophores and synthetic intermediates. However, their enamine-like characteristics make them highly susceptible to oxidative degradation. This guide provides field-proven, mechanistically grounded troubleshooting strategies to preserve the integrity of these compounds during storage and handling.

Section 1: Knowledge Base - The Mechanisms of Degradation

Q: Why is my 1,2,3,6-tetrahydropyridine compound degrading into a yellow/brown mixture upon exposure to air? A: The 1,2,3,6-tetrahydropyridine ring contains allylic C-H bonds (specifically at the alpha-carbon adjacent to the amine) that exhibit unusually low bond dissociation energies (BDEs)[1]. When exposed to atmospheric oxygen, light, or trace transition metals, these alpha-hydrogens are easily abstracted via radical processes[1]. This initiates an oxidation cascade, converting the tetrahydropyridine into a 2,3-dihydropyridinium intermediate[2]. From there, the molecule rapidly undergoes further oxidation to form a fully aromatized, highly stable (and often highly toxic) pyridinium salt, or it undergoes spontaneous hydrolysis to form an acyclic amino enone[2].

Q: Does the pH of my storage solution matter? A: Absolutely. The reactivity of tetrahydropyridines is highly pH-dependent[1]. In an alkaline or neutral environment, the nitrogen lone pair is free to participate in electron transfer, accelerating oxidation. Maintaining an acidic environment (pH < 6) protonates the amine, drastically reducing the electron density of the ring and increasing the activation energy required for oxidative attack[1].

Pathway THP 1,2,3,6-Tetrahydropyridine (Free Base) DHP 2,3-Dihydropyridinium Intermediate THP->DHP O2 / Light / Metals (-2e-, -H+) PYR Pyridinium Salt (Fully Aromatized) DHP->PYR Further Oxidation (-2e-, -H+) ENONE Amino Enone (Ring-Opened) DHP->ENONE Spontaneous Hydrolysis (H2O)

Oxidative degradation pathway of 1,2,3,6-tetrahydropyridines to pyridiniums and enones.

Section 2: Troubleshooting FAQs - Storage and Handling

Q: I need to store a large batch of a tetrahydropyridine derivative (e.g., MPTP). Should I store it as a free base or a salt? A: You must store it as a non-volatile salt (e.g., hydrochloride or tartrate)[3]. Free base tetrahydropyridines are typically volatile liquids or low-melting solids that are prone to sublimation and rapid auto-oxidation[3][4]. Converting the compound to an HCl salt not only eliminates inhalation hazards but also chemically stabilizes the ring against oxidation by protonating the susceptible nitrogen atom[3].

Q: How long can I store aqueous solutions of these compounds? A: Aqueous solutions of tetrahydropyridine salts are only transiently stable. For example, MPTP hydrochloride in water should only be stored at 4°C for up to 24 hours if exposed to ambient air. For long-term storage (up to 3 months), solutions must be aliquoted, sealed under an inert atmosphere, and frozen at -20°C[3][4].

Q: What physical packaging should I use? A: Use amber glass vials with PTFE-lined septa. Tetrahydropyridines are susceptible to photodegradation, where UV/visible light excites the molecule and lowers the BDE of the alpha-hydrogens to <90 kcal/mol, triggering radical oxidation[1][5]. Avoid metal containers or spatulas, as trace metals can catalyze the Fenton-like generation of reactive oxygen species that attack the ring[4].

Section 3: Quantitative Stability Data

To illustrate the causality of storage conditions on degradation rates, review the stability profile of a standard 1,2,3,6-tetrahydropyridine (using MPTP as the archetypal model):

Storage ConditionChemical FormAtmosphereLight ExposureEst. Shelf LifePrimary Degradant
25°C (Ambient) Free BaseAirAmbient Light< 1 weekPyridinium (MPP+)
4°C (Fridge) Free BaseAirDark~1 monthPyridinium (MPP+)
4°C (Aqueous Sol.) HCl SaltAirAmbient Light24 hoursPyridinium / Enone
-20°C (Freezer) HCl Salt (Solid)ArgonDark> 2 yearsNone detected
-20°C (Freezer) HCl Salt (Sol.)ArgonDark~3 monthsPyridinium (Trace)

Data synthesized from established pharmaceutical stress testing and stability guidelines[3].

Section 4: Protocol Vault - Self-Validating Workflows

As an application scientist, you cannot trust unverified storage. Every protocol must be a self-validating system. Below are the definitive methodologies for storing these compounds and validating your analytical methods.

Storage Salt 1. Salt Conversion (Protonate Amine) Degas 2. Solvent Degassing (Argon Sparging) Salt->Degas Aliquot 3. Aliquot in Amber (Block UV Light) Degas->Aliquot Seal 4. PTFE Seal & -20°C (Minimize Kinetics) Aliquot->Seal Validate 5. HPLC-UV QC (Check Pyridinium) Seal->Validate

Step-by-step workflow for the inert preparation and storage of tetrahydropyridines.

Protocol 1: Inert Preparation and Aliquoting of Tetrahydropyridine Solutions

Causality: Dissolved oxygen and repeated freeze-thaw cycles are the primary drivers of solution-phase degradation. Single-use aliquots prepared under Argon eliminate these variables.

  • Solvent Preparation: Vigorously sparge the chosen solvent (e.g., HPLC-grade H2O or DMSO) with ultra-pure Argon gas for a minimum of 30 minutes to displace dissolved oxygen.

  • Dissolution: Inside a fume hood or glovebox, dissolve the tetrahydropyridine salt (never the free base) into the degassed solvent. Safety Note: Do not weigh out solid neurotoxic derivatives like MPTP; inject the degassed solvent directly through the rubber septum of the commercial vial to prevent aerosolization[3].

  • Aliquoting: Dispense the solution into pre-sterilized, argon-flushed amber glass vials.

  • Sealing: Seal immediately with PTFE-lined silicone septa. PTFE is inert and prevents plasticizer leaching, while silicone ensures an airtight seal.

  • Storage: Transfer immediately to a -20°C freezer. Thaw only once prior to the experiment; discard any unused portion.

Protocol 2: Forced Degradation Study (Method Validation)

Causality: Before trusting your HPLC to monitor storage stability, you must prove it can resolve the parent compound from its degradation products. This forced degradation protocol acts as a self-validating control[5][6].

  • Baseline Analysis: Inject a freshly prepared 1 mg/mL solution of the tetrahydropyridine salt into the HPLC (typically using a C18 column with a 0.1% formic acid/acetonitrile gradient, UV detection at 254 nm)[1]. Record the retention time.

  • Oxidative Stress: Mix 1 mL of the stock solution with 1 mL of 3% H2O2. Incubate at room temperature in the dark for 24 hours[1][5].

  • Photolytic Stress: Expose 1 mL of the stock solution in a clear glass vial to UV light (254 nm) for 24 hours[5].

  • Validation Injection: Inject the stressed samples into the HPLC. You must observe a reduction in the parent peak and the emergence of new peaks (typically the highly conjugated pyridinium species, which absorbs strongly at UV wavelengths). If the parent and degradant peaks co-elute, your method is not stability-indicating and the chromatography conditions must be re-optimized.

References

  • Title: Tetrahydropyridine - Grokipedia: Handling and Regulatory Considerations Source: grokipedia.com URL: [Link]

  • Title: 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) Handling Guidelines Source: wayne.edu URL: [Link]

  • Title: Synthesis and Selective Monoamine Oxidase B-Inhibiting Properties of 1-Methyl-1,2,3,6-tetrahydropyrid-4-yl Carbamate Derivatives Source: acs.org URL: [Link]

  • Title: A Risk-Based Framework for Hospital Compounding: Integrating Degradation Mechanisms and Predictive Toxicology Source: nih.gov URL: [Link]

  • Title: Molecular Mechanisms Involved in the Chemical Instability of ONC201 and Methods to Counter Its Degradation in Solution Source: nih.gov URL: [Link]

Sources

Technical Support Center: Troubleshooting Byproduct Formation in Pyrazole-Tetrahydropyridine Cross-Coupling Reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the palladium-catalyzed cross-coupling of pyrazoles with tetrahydropyridines. Our focus is to provide a mechanistic understanding of common side reactions and to offer actionable protocols to enhance reaction efficiency, yield, and purity.

Initial Diagnosis: A Workflow for Troubled Reactions

When a cross-coupling reaction performs poorly, a systematic approach is essential. Before diving into specific byproducts, it's crucial to rule out fundamental setup errors. The following workflow provides a logical starting point for diagnosing problematic reactions.

G cluster_checks Initial Checks cluster_analysis Problem Identification Start Reaction Issues: Low Yield / Multiple Byproducts Check_Inert Verify Inert Atmosphere: Was the reaction rigorously degassed and kept under N2/Ar? Start->Check_Inert Check_Reagents Assess Reagent Quality: Are solvents anhydrous? Are catalyst/ligand fresh? Are starting materials pure? Check_Inert->Check_Reagents Yes Analyze_Byproducts Identify Byproducts: Use LC-MS, GC-MS, NMR to determine structures Check_Reagents->Analyze_Byproducts Yes Dehalogenation Dehalogenation (Ar-H instead of Ar-N) Analyze_Byproducts->Dehalogenation Ar-H byproduct Homocoupling Homocoupling (Ar-Ar or N-N) Analyze_Byproducts->Homocoupling Dimeric byproducts Isomers Regioisomers (N1 vs. N2 Arylation) Analyze_Byproducts->Isomers Isomeric products No_Reaction No Reaction/ Decomposition Analyze_Byproducts->No_Reaction SM remains Solve_Dehalogenation Go to FAQ #1: Optimize Ligand, Base, Temperature Dehalogenation->Solve_Dehalogenation Solve_Homocoupling Go to FAQ #2: Check O2 contamination, Switch to Pd(0) precatalyst Homocoupling->Solve_Homocoupling Solve_Isomers Go to FAQ #3: Consider protecting groups, steric tuning Isomers->Solve_Isomers Solve_No_Reaction Go to FAQ #4: Address fundamental reagent/setup issues No_Reaction->Solve_No_Reaction

Caption: A logical guide for troubleshooting common coupling reaction issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ #1: My primary byproduct is the dehalogenated pyrazole. Why is this happening and how can I stop it?

Symptoms: Your primary byproduct has a mass corresponding to the pyrazole core where the halogen (Br, I, or Cl) has been replaced by a hydrogen atom. This is known as hydrodehalogenation or simply dehalogenation.

Causality: This is one of the most common and frustrating side reactions in palladium-catalyzed couplings of electron-rich heterocycles.[1] It typically arises from two main mechanistic pathways:

  • Reaction with a Palladium-Hydride (Pd-H) Species: A Pd-H species can form in the catalytic cycle. This species can then undergo reductive elimination with the pyrazole moiety to yield the dehalogenated byproduct.[1]

  • β-Hydride Elimination: In Buchwald-Hartwig type couplings, after the palladium-amido complex is formed, an unproductive β-hydride elimination from the tetrahydropyridine ring can occur. This competes with the desired C-N reductive elimination and also regenerates a Pd-H species that can cause dehalogenation.[2][3]

Solutions: The key is to promote the desired C-N bond formation (reductive elimination) to be significantly faster than the pathways leading to dehalogenation.

ParameterCondition Promoting DehalogenationRecommended Solution & Rationale
Ligand Small, less electron-donating ligands (e.g., PPh₃).Switch to bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos .[1][4] These ligands accelerate the rate-limiting reductive elimination step, outcompeting dehalogenation pathways.[3]
Base Strong bases (e.g., NaOtBu, LiHMDS) can sometimes accelerate Pd-H formation.Use a weaker inorganic base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ .[1][5] The choice is critical and often substrate-dependent.
Temperature High reaction temperatures (>110 °C).Reduce the reaction temperature .[1] If the reaction becomes too sluggish, a more active catalyst system (i.e., a better ligand) is a superior solution to simply increasing heat.[6]
Solvent Protic solvents (e.g., alcohols) or wet aprotic solvents.Ensure the use of strictly anhydrous, degassed aprotic solvents like dioxane, toluene, or DMF.[1] Protic sources can be a source of the hydride for the Pd-H species.
Pyrazole Halide Aryl iodides are generally more susceptible to dehalogenation than bromides or chlorides.[7][8]If synthetically feasible, use the corresponding 4-bromopyrazole or 4-chloropyrazole , which are often more robust.[8][9]
FAQ #2: I'm observing significant homocoupling of my starting materials. What's the cause?

Symptoms: You observe byproducts corresponding to a pyrazole-pyrazole dimer (from Suzuki-type reactions) or a tetrahydropyridine-tetrahydropyridine dimer.

Causality: Homocoupling can arise from several factors, most commonly related to the catalyst's oxidation state and the presence of oxygen.

  • Oxidative Homocoupling: This is particularly problematic in Suzuki-Miyaura reactions where the boronic acid/ester can dimerize. This side reaction is often promoted by the presence of molecular oxygen, which can interfere with the catalytic cycle.[4]

  • Catalyst Precursor Issues: When using a Pd(II) source like Pd(OAc)₂, its reduction to the active Pd(0) species can sometimes initiate homocoupling pathways before the cross-coupling cycle is fully established.[4]

Solutions: The primary strategies involve rigorous exclusion of oxygen and using a more controlled method of generating the active Pd(0) catalyst.

ParameterCondition Promoting HomocouplingRecommended Solution & Rationale
Atmosphere Reaction performed with insufficient degassing or under a poor inert atmosphere.Ensure rigorous degassing of the solvent and reaction mixture (e.g., via three freeze-pump-thaw cycles or sparging with argon for 30 min). Maintain a positive pressure of an inert gas (Ar or N₂).[3]
Catalyst Source Using Pd(II) sources like Pd(OAc)₂ or PdCl₂ with a ligand.Use a Pd(0) source (e.g., Pd₂(dba)₃) or, preferably, a well-defined precatalyst (e.g., XPhos Pd G2/G3).[6][10] Precatalysts rapidly and cleanly generate the active LPd(0) species upon activation with base, minimizing side reactions.[3]
Base The choice of base can sometimes influence the rate of homocoupling.While less impactful than atmosphere or catalyst, screening bases like Cs₂CO₃ or K₃PO₄ may help.[11]
Temperature Higher temperatures can sometimes increase the rate of homocoupling relative to the desired reaction.[4]Lower the reaction temperature . As with dehalogenation, this should be paired with a more active catalyst system if reactivity suffers.
FAQ #3: My reaction is producing a mixture of N1 and N2 regioisomers. How can I improve selectivity?

Symptoms: LC-MS analysis shows two product peaks with identical mass, and NMR spectroscopy confirms the presence of two distinct but structurally similar products.

Causality: Unsymmetrically substituted pyrazoles are ambident nucleophiles, meaning they have two reactive nitrogen atoms (N1 and N2). Cross-coupling can occur at either nitrogen, leading to a mixture of regioisomers. The final product ratio is often determined by a combination of steric and electronic factors, with the thermodynamically more stable isomer often being favored.[12]

Solutions: Controlling regioselectivity is a significant challenge. Strategies often revolve around exploiting steric differences or using protecting groups.

StrategyApproachRationale
Steric Hindrance Introduce a bulky substituent on the pyrazole ring near one of the nitrogen atoms.The catalyst will preferentially couple at the less sterically hindered nitrogen atom.[13] This is a substrate-control approach and must be designed into the synthesis.
Protecting Groups Use a removable directing group on the N1 position of the pyrazole.This physically blocks one nitrogen, forcing the arylation to occur at the N2 position. Subsequent deprotection yields the desired isomer. This is a common and effective strategy.[10]
Ligand/Additive Control In some advanced systems, the choice of ligand or the presence of specific additives can influence the N1/N2 selectivity.Certain ligands can interact differently with the two pyrazole nitrogens, or additives can selectively coordinate to one, steering the catalyst.[12][14] This is an active area of research and may require screening non-standard conditions.
Competing Reaction Pathways: Productive Coupling vs. Dehalogenation

The following diagram illustrates the critical branch point in the catalytic cycle where the desired reductive elimination competes with the β-hydride elimination pathway that leads to dehalogenation.

G cluster_cycle Catalytic Cycle Pd_Amido L-Pd(II)-Amido Complex (Key Intermediate) Product Desired C-N Coupled Product Pd_Amido->Product Reductive Elimination (Desired Pathway) Favored by bulky, e--rich ligands Side_Product Dehalogenated Pyrazole + Imine Pd_Amido->Side_Product β-Hydride Elimination (Side Reaction) Catalyst_Regen LPd(0) Catalyst Product->Catalyst_Regen Regenerates LPd(0) Side_Product->Catalyst_Regen Regenerates LPd(0) + Pd-H

Caption: Competition between productive C-N coupling and byproduct formation.

Experimental Protocols

Protocol: Screening Phosphine Ligands to Mitigate Dehalogenation

This protocol describes a parallel screening experiment to identify the optimal ligand for reducing hydrodehalogenation in a pyrazole-tetrahydropyridine Buchwald-Hartwig amination.

Reagents & Equipment:

  • 4-Bromopyrazole derivative (1.0 equiv)

  • Tetrahydropyridine derivative (1.2 equiv)

  • Pd₂(dba)₃ (1.5 mol%)

  • Ligand 1: XPhos (6 mol%)

  • Ligand 2: SPhos (6 mol%)

  • Ligand 3: RuPhos (6 mol%)

  • Ligand 4: PPh₃ (6 mol%) (as a negative control)

  • Base: Cs₂CO₃ (2.0 equiv)

  • Anhydrous, degassed 1,4-dioxane

  • Array of reaction vials with stir bars under an inert atmosphere manifold or in a glovebox.

Procedure:

  • Preparation: In a glovebox, add the 4-bromopyrazole (e.g., 0.1 mmol, 1.0 equiv) and Cs₂CO₃ (0.2 mmol, 2.0 equiv) to each of the four reaction vials.

  • Catalyst/Ligand Addition: In separate vials, prepare stock solutions of the palladium precursor and each ligand in dioxane. Add the appropriate amounts of the Pd₂(dba)₃ and ligand solutions to each corresponding reaction vial.

    • Scientist's Note: Using a precatalyst like XPhos Pd G3 (3 mol%) simplifies this step, as the catalyst and ligand are pre-complexed in the correct ratio.[6][10]

  • Substrate Addition: Add the tetrahydropyridine derivative (0.12 mmol, 1.2 equiv) to each vial, followed by anhydrous, degassed dioxane to reach the desired concentration (e.g., 0.1 M).

  • Reaction: Seal the vials tightly, remove them from the glovebox, and place them in a pre-heated reaction block at the desired temperature (e.g., 90 °C). Stir for 12-24 hours.

  • Analysis: After cooling to room temperature, take an aliquot from each reaction mixture. Dilute with a suitable solvent (e.g., acetonitrile), filter, and analyze by LC-MS. Determine the ratio of the desired product to the dehalogenated byproduct for each ligand.

References

  • Benchchem. (n.d.). Technical Support Center: Preventing Dehalogenation of 1-benzyl-4-bromo-1H-pyrazole in Coupling Reactions.
  • Jedinák, L., & Cankař, P. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Semantic Scholar.
  • Jedinák, L., & Cankař, P. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Academia.edu.
  • Deng, H., et al. (2018). Copper-Catalyzed Cross Coupling of Benzylic C–H Bonds and Azoles with Controlled N-Site Selectivity. PMC.
  • Jedinák, L., & Cankař, P. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry.
  • Jedinák, L., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry.
  • Anonymous. (n.d.). An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Semantic Scholar.
  • Garde, J. A., et al. (2020). Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. PMC.
  • Couto, C. G., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate.
  • Mercedes-Camacho, A., et al. (2020). Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–Organic Framework. The Royal Society of Chemistry.
  • Wikipedia. (n.d.). Buchwald–Hartwig amination.
  • Anonymous. (n.d.). Solvent, base and Pd source effects on the model SM cross-coupling (CC)... ResearchGate.
  • Benchchem. (n.d.). Common side reactions in the synthesis of carbazole derivatives.
  • Sciety. (2025). Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles.
  • MDPI. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2.
  • Antilla, J. C., et al. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Organic Chemistry Portal.
  • Jedinák, L., & Cankař, P. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate.
  • Anonymous. (2019). Efficient pyrazole moiety-containing ligands for Cu-catalyzed O-arylation of phenols. Semantic Scholar.
  • Anonymous. (2015). Room Temperature N-Arylation of 1,2,4-Triazoles under Ligand-Free Condition. Semantic Scholar.
  • Surry, D. S., & Buchwald, S. L. (2011). Diamine ligands in copper-catalyzed reactions. MIT Open Access Articles.
  • Benchchem. (n.d.). Technical Support Center: Optimizing Pyrazole-Benzamide Coupling Reactions.
  • Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.
  • Benchchem. (n.d.). Technical Support Center: Suzuki Coupling Reactions of 4-Bromopyrazoles.
  • Kim, H., et al. (2016). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC.
  • InCatT. (2021). Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review).
  • Sharma, S., et al. (n.d.). Optimization of the reaction conditions towards the formation of pyrazole-pyridine conjugates having an amide linkage. ResearchGate.
  • Novakova, V., et al. (2014). Role of steric hindrance in the Newman-Kwart rearrangement and in the synthesis and photophysical properties of arylsulfanyl tetrapyrazinoporphyrazines. PubMed.
  • Chen, Y.-H., et al. (2019). Efficient pyrazole moiety-containing ligands for Cu-catalyzed O-arylation of phenols. Beilstein Journal of Organic Chemistry.
  • Cella, R., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem.
  • Schmidt, D., et al. (2017). Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents. PMC.
  • Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation.
  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
  • Scott, K. A., et al. (2014). Synthesis of 3-(Hetero)aryl Tetrahydropyrazolo[3,4-c]pyridines by Suzuki–Miyaura Cross-Coupling Methodology. The Journal of Organic Chemistry.
  • Sigma-Aldrich. (n.d.). Palladium-catalyzed Cross-coupling Reactions.
  • MDPI. (2021). Recent Progress Concerning the N-Arylation of Indoles.
  • Schmidt, D., et al. (2017). Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents. Beilstein Journals.
  • PMC. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.
  • MDPI. (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties.
  • Colacot, T. J. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development.
  • Yagi, K., et al. (n.d.). SYNTHESES OF 5-ARYLPYRAZOLE DERIVATIVES VIA PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS. Semantic Scholar.
  • Doyle, A. G., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. NSF Public Access Repository.
  • WuXi AppTec. (2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?.
  • ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination.
  • Anonymous. (n.d.). Optimization of the reaction conditions in the synthesis of 4-(p-tolyl)pyrazolo[3,4-c]pyrazol-3(2H)-one 6a. ResearchGate.
  • Ciuciu, I.-A., et al. (2016). The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles. Semantic Scholar.

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Technical Support Center: Method Refinement for Scaling Up 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine Production

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and scale-up of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for the robust production of this valuable heterocyclic compound. The methodologies and advice presented herein are grounded in established chemical principles and supported by authoritative literature to ensure scientific integrity and successful experimental outcomes.

Introduction

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine is a key structural motif in medicinal chemistry, often investigated for its potential in treating neurological disorders.[1][2] Its synthesis typically involves a multi-step sequence, with the core challenge often lying in the efficient and clean formation of the C-C bond between the pyrazole and tetrahydropyridine rings, commonly achieved via a Suzuki-Miyaura cross-coupling reaction.[3][4] As production scales increase, issues such as reaction efficiency, impurity profiles, and purification challenges become more pronounced. This guide provides a structured, question-and-answer-based approach to navigate these complexities.

Synthetic Strategy Overview

A common and effective route to the target compound involves the Suzuki-Miyaura cross-coupling of a protected tetrahydropyridine precursor with a pyrazole boronic acid or ester, followed by deprotection. This guide will focus on this pathway.

Synthetic_Pathway cluster_0 Step 1: Suzuki-Miyaura Coupling cluster_1 Step 2: Deprotection A 1-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine C Pd Catalyst / Base A->C B 4-iodo-1-methyl-1H-pyrazole B->C D tert-butyl 5-(1-methyl-1H-pyrazol-4-yl)-3,6-dihydropyridine-1(2H)-carboxylate C->D Formation of C-C bond E tert-butyl 5-(1-methyl-1H-pyrazol-4-yl)-3,6-dihydropyridine-1(2H)-carboxylate F Acid (e.g., TFA, HCl) E->F G 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine F->G Removal of Boc group

Caption: General synthetic route to the target compound.

Part 1: Suzuki-Miyaura Cross-Coupling - FAQs and Troubleshooting

The formation of the biaryl C-C bond is the cornerstone of this synthesis. Its success on a larger scale depends on careful optimization of several parameters.[5]

Frequently Asked Questions

Q1: What are the most critical parameters to consider when scaling up the Suzuki-Miyaura coupling reaction for this synthesis?

A1: When scaling up, heat and mass transfer become critical. The key parameters to control are:

  • Catalyst and Ligand Selection: The choice of palladium source (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) and ligand is crucial for catalytic activity and stability.[6][7] For electron-rich pyrazoles, bulky, electron-donating phosphine ligands like XPhos or SPhos can be highly effective.[8][9]

  • Base Selection and Stoichiometry: The base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) is essential for the transmetalation step.[3] Its solubility and strength can significantly impact the reaction rate and side product formation.[10]

  • Solvent System: A mixture of an organic solvent (e.g., dioxane, THF, DMF) and water is typically used to dissolve both the organic and inorganic reagents.[3] The ratio can affect reaction kinetics and catalyst stability.

  • Temperature Control: Exothermic events can be more pronounced on a larger scale. Maintaining a consistent temperature is vital for preventing catalyst decomposition and minimizing side reactions.

  • Agitation: Efficient mixing is necessary to ensure the interaction of the different phases (organic, aqueous, solid base).

Q2: I am observing significant amounts of homocoupling of my pyrazole boronic ester. How can I minimize this side reaction?

A2: Homocoupling is a common side reaction in Suzuki couplings, often driven by the presence of oxygen or high temperatures.[11] To mitigate this:

  • Degassing: Thoroughly degas all solvents and the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) before adding the palladium catalyst.

  • Catalyst Pre-activation: Ensure that the active Pd(0) species is generated efficiently. Some Pd(II) precatalysts require an initial reduction step, which, if inefficient, can lead to side reactions.[3]

  • Controlled Addition: Consider adding the boronic ester slowly to the reaction mixture to maintain a low instantaneous concentration.

  • Temperature Management: Avoid excessively high temperatures, which can promote oxidative pathways leading to homocoupling.

Q3: My reaction is stalling before completion, even with increased catalyst loading. What could be the cause?

A3: Reaction stalling can be due to several factors:

  • Catalyst Deactivation: The palladium catalyst can deactivate through the formation of palladium black (nanoparticles) or by ligand degradation.[11] Using more robust ligands or catalyst systems (e.g., precatalysts) can help.[8]

  • Protodeboronation: The boronic ester can be cleaved by residual water or acidic impurities, especially at elevated temperatures, to form 1-methyl-1H-pyrazole.[3] Ensuring anhydrous conditions (where appropriate for the specific protocol) and using a suitable base can minimize this.

  • Poor Solubility: On a larger scale, one of the reagents may not be fully dissolved, leading to a diffusion-limited reaction rate. Re-evaluate your solvent system for optimal solubility of all components.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Issue Potential Cause(s) Recommended Action(s)
Low Yield Inefficient catalysis, side reactions (homocoupling, deboronation), poor reagent quality.Screen different palladium catalysts and ligands (e.g., Pd(OAc)₂/XPhos).[8] Ensure thorough degassing. Check the purity of the boronic ester.
Incomplete Conversion Catalyst deactivation, insufficient base, temperature too low.Use a more robust precatalyst.[3] Increase the amount of base or switch to a stronger base like K₃PO₄.[7] Gradually increase the reaction temperature while monitoring for side products.
Significant Side Products Oxygen contamination, high temperature, incorrect stoichiometry.Improve degassing procedure. Optimize reaction temperature. Re-verify the stoichiometry of all reagents. Consider slow addition of the boronic ester.
Formation of Palladium Black Catalyst decomposition.Use a stabilizing ligand.[3] Ensure efficient stirring to prevent localized overheating. Consider a lower reaction temperature.

digraph "Suzuki_Troubleshooting" {
graph [splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fontname="Arial"];
edge [fontname="Arial", color="#5F6368"];

Start [label="Low Yield or Incomplete Conversion in Suzuki Coupling", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_Degas [label="Was the reaction mixture thoroughly degassed?", shape=diamond, fillcolor="#FBBC05"]; Check_Catalyst [label="Is the catalyst/ligand system optimal?", shape=diamond, fillcolor="#FBBC05"]; Check_Base [label="Is the base appropriate and sufficient?", shape=diamond, fillcolor="#FBBC05"]; Improve_Degas [label="Improve degassing (e.g., sparge with Argon for 30-60 min).", fillcolor="#F1F3F4"]; Screen_Catalysts [label="Screen alternative catalysts/ligands (e.g., XPhos, SPhos based precatalysts).", fillcolor="#F1F3F4"]; Adjust_Base [label="Increase base stoichiometry or switch to a stronger base (e.g., K3PO4).", fillcolor="#F1F3F4"]; Success [label="Problem Resolved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Check_Degas; Check_Degas -> Check_Catalyst [label="Yes"]; Check_Degas -> Improve_Degas [label="No"]; Improve_Degas -> Check_Catalyst; Check_Catalyst -> Check_Base [label="Yes"]; Check_Catalyst -> Screen_Catalysts [label="No"]; Screen_Catalysts -> Check_Base; Check_Base -> Success [label="Yes"]; Check_Base -> Adjust_Base [label="No"]; Adjust_Base -> Success; }

Caption: Troubleshooting logic for the Suzuki-Miyaura coupling step.

Part 2: Boc Deprotection - FAQs and Troubleshooting

The removal of the tert-butyloxycarbonyl (Boc) protecting group is the final step to yield the target amine. While generally straightforward, challenges can arise, particularly concerning purity and handling of the final product.[12]

Frequently Asked Questions

Q1: What are the recommended acidic conditions for Boc deprotection on a large scale?

A1: Strong acids are required to cleave the Boc group.[13] Common choices include:

  • Trifluoroacetic Acid (TFA): Typically used in a solvent like dichloromethane (DCM).[12] While effective, TFA can be corrosive and difficult to remove completely on a large scale.

  • Hydrochloric Acid (HCl): A solution of HCl in an organic solvent like dioxane or isopropanol is a popular and cost-effective option.[12][14] This method often precipitates the product as the hydrochloride salt, which can aid in isolation and purification.

  • p-Toluenesulfonic Acid (TsOH): A solid acid that can be easier to handle than gaseous HCl or volatile TFA.[15]

For scale-up, using HCl in a suitable solvent is often preferred due to cost and the ability to isolate a crystalline salt.

Q2: My final product is difficult to handle and purify after deprotection. What can I do?

A2: The free base of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine may be an oil or a low-melting solid. Isolating it as a salt (e.g., hydrochloride or tartrate) can provide a more stable, crystalline solid that is easier to handle, filter, and dry. This also provides an additional purification step.

Q3: Are there any compatibility issues to be aware of during Boc deprotection?

A3: The strong acidic conditions used for Boc deprotection can potentially affect other acid-sensitive functional groups, although the core pyrazole and tetrahydropyridine rings are generally stable. The primary concern is the potential for the intermediate t-butyl cation to alkylate other nucleophilic sites on the molecule or in the reaction mixture.[12] Using scavengers like anisole or thioanisole can mitigate this, although it is less of a concern for this particular substrate.

Troubleshooting Guide: Boc Deprotection
Issue Potential Cause(s) Recommended Action(s)
Incomplete Deprotection Insufficient acid, reaction time too short, temperature too low.Increase the equivalents of acid.[12] Extend the reaction time and monitor by TLC or LC-MS. If necessary, gently warm the reaction mixture.
Product Degradation Acid too harsh, temperature too high.Use a milder acid or lower concentration.[14] Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).
Difficult Isolation Product is an oil or highly soluble in the workup solvents.Isolate the product as a salt (e.g., hydrochloride) to induce precipitation.[16] Perform an acid-base extraction to purify the free base before attempting crystallization.[16]

Part 3: Experimental Protocols

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is a representative procedure and should be optimized for your specific scale and equipment.

  • To a reaction vessel equipped with a mechanical stirrer, condenser, and nitrogen inlet, add 1-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine (1.0 eq), 4-iodo-1-methyl-1H-pyrazole (1.1 eq), and potassium carbonate (K₂CO₃, 3.0 eq).

  • Add a 4:1 mixture of dioxane and water.

  • Sparge the mixture with argon or nitrogen for 30-60 minutes to remove dissolved oxygen.

  • Under a positive pressure of inert gas, add the palladium catalyst, such as PdCl₂(dppf) (0.02 eq).

  • Heat the reaction mixture to 80-90 °C and stir vigorously until the reaction is complete (monitor by LC-MS or TLC).

  • Cool the mixture to room temperature and dilute with water and ethyl acetate.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Boc-protected product.

Protocol 2: Boc Deprotection (HCl in Dioxane)
  • Dissolve the crude tert-butyl 5-(1-methyl-1H-pyrazol-4-yl)-3,6-dihydropyridine-1(2H)-carboxylate (1.0 eq) in a minimal amount of a suitable solvent like methanol or ethyl acetate.

  • Cool the solution in an ice bath.

  • Slowly add a 4 M solution of HCl in dioxane (3-5 eq).

  • Allow the mixture to warm to room temperature and stir for 2-4 hours, or until deprotection is complete (monitor by LC-MS or TLC).

  • If a precipitate forms, collect the solid by filtration. If not, concentrate the reaction mixture under reduced pressure.

  • The resulting solid can be triturated with a solvent like diethyl ether or acetone to remove non-polar impurities and induce crystallization.

  • Dry the solid under vacuum to yield the final product as its hydrochloride salt.

Protocol 3: Purification by Acid-Base Extraction

This technique is highly effective for purifying the basic tetrahydropyridine product from neutral or acidic impurities.[16]

  • Dissolve the crude free base in a suitable organic solvent (e.g., ethyl acetate).

  • Transfer the solution to a separatory funnel and extract with 1 M aqueous HCl. The basic product will move to the aqueous layer as its protonated salt.

  • Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining neutral impurities.

  • Cool the acidic aqueous layer in an ice bath and basify by the slow addition of a strong base (e.g., 6 M NaOH) until the pH is >12.

  • Extract the now basic aqueous solution with an organic solvent (e.g., dichloromethane or ethyl acetate) multiple times.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the purified free base.

References

  • Technical Support Center: Refining Purification Methods for 4-Substituted Tetrahydropyridines - Benchchem.
  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
  • Tetrahydropyridine Derivatives: A Comprehensive Guide to Their Role in Drug Discovery - Benchchem.
  • Synthesis of 3-(hetero)aryl tetrahydropyrazolo[3,4-c]pyridines by Suzuki-Miyaura cross-coupling methodology - PubMed.
  • Suzuki Coupling I Common Byproducts in Suzuki Coupling - YouTube.
  • PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction - Journal of Synthetic Chemistry.
  • Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction.
  • Polyvinylpyridine-Supported Palladium Nanoparticles: An Efficient Catalyst for Suzuki–Miyaura Coupling Reactions - MDPI.
  • Palladium catalyzed couplings - Chemistry LibreTexts.
  • Highly Active Palladium Catalysts for Suzuki Coupling Reactions - ACS Publications.
  • tert-Butyloxycarbonyl protecting group - Wikipedia.
  • BOC Protection and Deprotection - J&K Scientific LLC.
  • Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Application Note – N-Boc deprotection - Sigma-Aldrich.
  • What are the byproducts in a Suzuki reaction? - Chemistry Stack Exchange.
  • Discovery and preclinical characterization of 1-methyl-3-(4-methylpyridin-3-yl)-6-(pyridin-2-ylmethoxy)-1H-pyrazolo-[3,4-b]pyrazine (PF470): a highly potent, selective, and efficacious metabotropic glutamate receptor 5 (mGluR5) negative allosteric modulator - PubMed.
  • The 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine mouse model: a tool to explore the pathogenesis of Parkinson's disease - PubMed.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.